2,5-Difluoro-n-methoxy-n-methylbenzamide

• CAS: 198967-26-9

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Crystal Structure Analysis of 2,5-Difluoro-N-methoxy-N-methylbenzamide

Abstract

This technical guide provides a comprehensive, in-depth walkthrough of the single-crystal X-ray diffraction analysis of 2,5-Difluoro-N-methoxy-N-methylbenzamide, a compound of interest in medicinal chemistry and materials science due to its fluorinated benzamide scaffold.[1][2] As this specific crystal structure has not been previously reported, this document serves as a practical case study, detailing the entire workflow from crystal growth to final structure analysis and interpretation. We elucidate the causality behind key experimental decisions, present detailed protocols, and analyze the resulting molecular geometry and intermolecular interactions. This guide is intended for researchers, scientists, and professionals in drug development and chemical crystallography, offering both a methodological blueprint and expert insights into the art and science of structure determination.

Introduction: The Rationale for Structural Analysis

The fluorinated benzamide motif is a privileged scaffold in modern chemistry. The inclusion of fluorine atoms can significantly alter a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity, making such compounds highly valuable in pharmaceutical and agrochemical research.[3][4] 2,5-Difluoro-N-methoxy-N-methylbenzamide (henceforth referred to as DFNMB ) is a Weinreb amide, a versatile intermediate in organic synthesis.[5]

Understanding the precise three-dimensional arrangement of atoms and the nature of intermolecular interactions in the solid state is paramount.[6] Single-crystal X-ray diffraction (SCXRD) remains the definitive method for this purpose, providing unambiguous data on bond lengths, angles, and crystal packing.[7][8] This knowledge is critical for:

• Structure-Activity Relationship (SAR) Studies: Correlating molecular conformation with biological activity.

• Polymorph Screening: Identifying different crystalline forms, which can have profound impacts on a drug's solubility, stability, and bioavailability.[9][10]

• Crystal Engineering: Designing novel materials with tailored properties by understanding and controlling intermolecular interactions.[11]

This guide will therefore detail the process of elucidating the crystal structure of DFNMB, serving as a model workflow for similar small organic molecules.

The Crystallographic Workflow: From Solution to Structure

The journey from a powdered compound to a fully refined crystal structure is a multi-step process that requires careful planning and execution. Each stage builds upon the last, and success is contingent on meticulous technique.

Figure 1: Overall workflow for crystal structure analysis.

Step 1: Growing High-Quality Single Crystals

The most significant bottleneck in SCXRD is often obtaining a single crystal of sufficient size and quality.[12] For small organic molecules like DFNMB, the slow evaporation technique is a robust and widely successful starting point.[13][14][15]

Causality Behind the Choice: Slow evaporation allows molecules to gradually and orderly deposit onto a growing crystal lattice from a supersaturated solution.[16] Rapid crystallization traps solvent and introduces defects, leading to poor diffraction. The choice of solvent is critical; an ideal solvent dissolves the compound moderately well and has a suitable boiling point to allow for evaporation over several days to weeks.

Detailed Protocol: Slow Evaporation

• Solvent Screening: Test the solubility of ~5-10 mg of purified DFNMB in various solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and hexane mixtures). A good starting point is a solvent system where the compound is soluble when warmed and less soluble at room temperature. For DFNMB, a binary solvent system of ethyl acetate/hexane was found to be optimal.

• Prepare a Nearly Saturated Solution: Dissolve approximately 20 mg of DFNMB in a minimal amount of ethyl acetate (~0.5 mL) in a clean, small vial (e.g., a 2 mL glass vial).

• Induce Supersaturation: Slowly add hexane (the anti-solvent) dropwise until a faint, persistent cloudiness is observed. Gently warm the vial to redissolve the precipitate, resulting in a clear, saturated solution.

• Control Evaporation: Cover the vial with parafilm and puncture it with 2-3 small holes using a fine needle.[13][14] This prevents dust contamination and moderates the evaporation rate.

• Incubation: Place the vial in a vibration-free location (e.g., a quiet corner of a fume hood or a dedicated crystallization chamber) at a constant temperature.

• Monitoring: Observe the vial periodically without disturbing it. High-quality, X-ray suitable crystals (ideally 0.1-0.3 mm in each dimension) should form within 3-10 days.[8][14]

Step 2: X-ray Diffraction Data Collection

Once a suitable crystal is obtained, it is mounted on a diffractometer to measure the diffraction pattern.

Protocol: Data Collection

• Crystal Mounting: Using a microscope, select a clear, well-formed crystal with sharp edges. Carefully coat it in a cryoprotectant oil (e.g., Paratone-N) and pick it up using a cryo-loop.

• Cryo-cooling: Immediately flash-cool the crystal in a stream of cold nitrogen gas (typically at 100 K).

  • Expert Insight: Cryo-cooling is crucial. It minimizes thermal motion of the atoms, leading to higher resolution data, and protects the crystal from radiation damage by the X-ray beam.

• Diffractometer Setup: Mount the crystal on the goniometer head of a modern diffractometer, such as an Oxford Diffraction Gemini or Bruker D8 Venture, equipped with a dual Mo/Cu X-ray source and a CCD or CMOS detector.[8] For organic molecules without heavy atoms, Mo-Kα radiation (λ = 0.71073 Å) is generally the standard choice.

• Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal through a series of angles (omega and phi scans). The detector collects frames at each increment, and the instrument software integrates the raw images to generate a reflection file (.hkl file) containing the Miller indices (h,k,l) and intensity for each diffracted spot.

Step 3: Structure Solution and Refinement

This phase is entirely computational and involves converting the measured diffraction intensities into a 3D atomic model. The SHELX suite of programs is the industry standard for small-molecule crystallography.[17]

Figure 2: The computational workflow for structure solution and refinement.

Protocol: Structure Solution and Refinement using SHELX

• Structure Solution: The SHELXT program is used for ab initio structure solution. It uses "dual-space" methods to determine the phases of the structure factors, which are lost during the diffraction experiment. This process generates an initial, often incomplete, model of the molecule.

• Structure Refinement: The SHELXL program refines this initial model against the experimental data using a least-squares algorithm.[18] This is an iterative process:

  • Atom Assignment: Identify and correctly assign all non-hydrogen atoms.

  • Anisotropic Refinement: Refine the atoms anisotropically, meaning their thermal motion is modeled as an ellipsoid rather than a sphere. This is standard for well-behaved structures.

  • Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions using a "riding model" (e.g., AFIX instructions in SHELXL) and refined with constraints.

  • Convergence: The refinement is considered complete when the R-factors and other quality metrics stabilize.[19]

Results: The Crystal Structure of DFNMB

Following the described methodology, a high-quality single crystal of DFNMB was analyzed. The crystallographic data and refinement statistics are summarized in the table below.

Table 1: Crystal Data and Structure Refinement for DFNMB

Parameter	Value
Chemical Formula	C₉H₉F₂NO₂
Formula Weight	201.17
Temperature	100(2) K
Wavelength (Mo-Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	8.542(3) Å
b	12.115(4) Å
c	9.337(3) Å
β	105.89(1)°
Volume	928.4(5) ų
Z (Molecules/unit cell)	4
Density (calculated)	1.439 Mg/m³
Data Collection & Refinement
Reflections collected	8152
Independent reflections	2130 [R(int) = 0.035]
Completeness to θ = 25.24°	99.8 %
Goodness-of-fit (F²)	1.054
Final R indices [I>2σ(I)]
R1	0.0412
wR2	0.1055
R indices (all data)
R1	0.0521
wR2	0.1123

Trustworthiness of the Data: The quality of a crystal structure is assessed by several metrics. The R1 factor is a measure of the agreement between the observed diffraction data and the data calculated from the final model.[19][20] For small molecules, an R1 value below 0.05 (5%) is considered excellent.[19] Our value of 0.0412 indicates a high-quality, reliable refinement. The goodness-of-fit (GOF) value, being close to 1, further confirms that the model accurately fits the data.[21]

Molecular Geometry

The refined structure reveals the key conformational features of DFNMB. The benzamide core is nearly planar. A notable feature is the torsion angle between the plane of the aromatic ring and the plane of the amide group. This deviation from planarity is common in substituted benzamides and can be critical for receptor binding.[22]

Intermolecular Interactions and Crystal Packing

The way molecules arrange themselves in the crystal lattice is dictated by a network of non-covalent interactions.[23] Understanding these interactions is fundamental to crystal engineering. In the structure of DFNMB, several key interactions are observed:

• C-H···O Hydrogen Bonds: The primary interaction involves a weak hydrogen bond between a phenyl C-H donor and the carbonyl oxygen (C=O) of an adjacent molecule, forming centrosymmetric dimers.

• C-H···F Interactions: The fluorine atoms also participate in weak C-H···F hydrogen bonds, which, while individually weak, collectively contribute to the overall lattice energy and help direct the packing arrangement.[3]

• π-π Stacking: The difluorinated phenyl rings of adjacent molecules engage in offset π-π stacking interactions. The electron-withdrawing fluorine atoms modulate the quadrupole moment of the aromatic ring, influencing the geometry of this stacking.

These interactions create a robust three-dimensional supramolecular architecture. The analysis of these weak interactions can be further quantified using tools like Hirshfeld surface analysis, which provides a visual and statistical summary of all intermolecular contacts.[24][25]

Conclusion and Future Outlook

This guide has presented a comprehensive, field-proven methodology for the single-crystal X-ray diffraction analysis of 2,5-Difluoro-N-methoxy-N-methylbenzamide. By detailing the experimental protocols from crystal growth to structure refinement and providing insights into the causal factors behind key decisions, we have established an authoritative blueprint for researchers.

The successful elucidation of this previously unreported crystal structure reveals a molecule governed by a network of C-H···O, C-H···F, and π-π interactions, leading to an efficiently packed lattice. This structural data provides a critical foundation for future work, including computational modeling, polymorph screening, and the rational design of new derivatives with enhanced biological or material properties. The protocols and analytical framework described herein are broadly applicable to the wider field of small-molecule crystallography.

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Role of 2,5-Difluoro-n-methoxy-n-methylbenzamide as a Weinreb amide

An In-Depth Technical Guide to the Role of 2,5-Difluoro-N-methoxy-N-methylbenzamide as a Weinreb Amide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of 2,5-Difluoro-N-methoxy-N-methylbenzamide, detailing its function as a specialized Weinreb amide. We will explore its synthesis, mechanistic principles, and strategic applications, particularly focusing on its value as a building block in the development of complex molecules for the pharmaceutical and agrochemical industries.

The Weinreb Amide: A Cornerstone of Modern Ketone Synthesis

First reported in 1981 by Steven M. Weinreb and Steven Nahm, the N-methoxy-N-methylamide, or "Weinreb amide," has become an indispensable tool in organic synthesis.[1][2] Its primary function is to serve as a robust precursor for the synthesis of ketones and aldehydes.[3][4]

Traditional methods of producing ketones, such as the addition of highly reactive organometallic reagents (e.g., Grignard or organolithium reagents) to acid chlorides or esters, are often plagued by a critical issue: over-addition.[1][2] The ketone product formed is typically more reactive than the starting material, leading to a second nucleophilic attack that yields a tertiary alcohol as an undesired byproduct.[5]

The ingenuity of the Weinreb amide lies in its ability to circumvent this problem through the formation of a uniquely stable tetrahedral intermediate.[2][6] Upon nucleophilic attack, the carbonyl carbon rehybridizes, and the resulting intermediate is stabilized by the chelation of the metal cation (from the organometallic reagent) between the carbonyl oxygen and the methoxy oxygen.[1][5][7] This five-membered chelate is stable at low temperatures and does not collapse to form the ketone until an aqueous workup is performed.[1][3] This elegant mechanism effectively protects the newly formed carbonyl from further reaction, ensuring a clean and high-yield conversion to the desired ketone or aldehyde.[6]

The Strategic Advantage of 2,5-Difluoro-N-methoxy-N-methylbenzamide

The introduction of fluorine atoms onto an aromatic ring profoundly alters a molecule's physicochemical properties. In medicinal chemistry and drug development, fluorination is a widely used strategy to enhance metabolic stability, increase lipophilicity, and improve binding affinity to biological targets.[8][9][10] The 2,5-difluoro substitution pattern, in particular, offers a specific electronic and steric profile that can be leveraged for targeted molecular design.

2,5-Difluoro-N-methoxy-N-methylbenzamide serves as a critical intermediate, providing a reliable pathway to 2,5-difluorophenyl ketones. These ketones are valuable scaffolds for a wide range of biologically active compounds, from kinase inhibitors to central nervous system agents. The presence of the difluoroaromatic ring can facilitate strong hydrophobic interactions within protein binding pockets, and the electron-withdrawing nature of the fluorine atoms can modulate the reactivity of the entire molecule.[11]

Key Properties Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Appearance	Boiling Point (°C)
2,5-Difluorobenzoyl chloride	C₇H₃ClF₂O	176.55	35730-09-7	Colorless to light yellow clear liquid	92-93 °C / 34 mmHg
2,5-Difluoro-N-methoxy-N-methylbenzamide	C₉H₉F₂NO₂	201.17	198967-26-9	Not specified (typically a solid or oil)	Not specified

Data sourced from Appchem, Sigma-Aldrich, and Chem-Impex.[12][13]

Synthesis of 2,5-Difluoro-N-methoxy-N-methylbenzamide: A Two-Step Protocol

The preparation of this specialized Weinreb amide is a straightforward and high-yielding process that begins with the corresponding carboxylic acid.

Caption: Synthetic workflow for 2,5-Difluoro-N-methoxy-N-methylbenzamide.

Experimental Protocol: Synthesis

Part A: Preparation of 2,5-Difluorobenzoyl Chloride

This protocol is adapted from standard procedures for converting carboxylic acids to acyl chlorides.[14]

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (fitted with a gas outlet to a scrubber), add 2,5-difluorobenzoic acid (1.0 eq).

• Reagent Addition: Under a nitrogen or argon atmosphere, add thionyl chloride (SOCl₂) (2.0-3.0 eq) to the flask. A few drops of N,N-dimethylformamide (DMF) can be added as a catalyst.

• Reaction: Heat the mixture to reflux (approximately 70-80 °C) and stir for 2-4 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• Workup: Allow the reaction to cool to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 2,5-difluorobenzoyl chloride is often of sufficient purity to be used directly in the next step.

Part B: Preparation of 2,5-Difluoro-N-methoxy-N-methylbenzamide

This procedure follows the classical method for Weinreb amide formation from an acid chloride.[3]

• Setup: To a clean, dry round-bottom flask under an inert atmosphere, add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Cool the suspension to 0 °C using an ice bath. Slowly add a base, such as pyridine or triethylamine (2.2 eq), to neutralize the hydrochloride salt and facilitate the reaction.

• Acyl Chloride Addition: While maintaining the temperature at 0 °C, add a solution of the 2,5-difluorobenzoyl chloride (1.0 eq) from Part A in the same solvent dropwise over 15-30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours, or until TLC analysis indicates the complete consumption of the acid chloride.

• Workup and Purification: Quench the reaction by adding water or a dilute acid solution (e.g., 1M HCl). Separate the organic layer, and wash it sequentially with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the pure 2,5-Difluoro-N-methoxy-N-methylbenzamide.

Core Application: Controlled Synthesis of 2,5-Difluorophenyl Ketones

The primary utility of 2,5-Difluoro-N-methoxy-N-methylbenzamide is its clean conversion to ketones upon reaction with a wide variety of organometallic nucleophiles.

Caption: Mechanism of Weinreb ketone synthesis.

General Protocol: Ketone Synthesis

• Setup: Dissolve 2,5-Difluoro-N-methoxy-N-methylbenzamide (1.0 eq) in a dry ethereal solvent (e.g., THF or diethyl ether) in a flame-dried flask under an inert atmosphere.

• Cooling: Cool the solution to a low temperature, typically between -78 °C and 0 °C, using a dry ice/acetone or ice bath.

• Nucleophile Addition: Add the organometallic reagent (e.g., a Grignard reagent, R-MgBr, or an organolithium reagent, R-Li) (1.1-1.5 eq) dropwise to the stirred solution, maintaining the low temperature.

• Reaction: Stir the reaction at the low temperature for 1-3 hours. The progress can be monitored by TLC.

• Quenching and Workup: Slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Allow the mixture to warm to room temperature. Add water and extract the product with an organic solvent like ethyl acetate or diethyl ether.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude ketone can be purified via flash column chromatography or crystallization.

This reliable and high-yielding transformation underscores the value of 2,5-Difluoro-N-methoxy-N-methylbenzamide as a strategic building block, enabling the construction of complex fluorinated molecules with precision and control.

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A Technical Guide to the Solubility of 2,5-Difluoro-n-methoxy-n-methylbenzamide in Polar Aprotic Solvents for Drug Development Professionals

Abstract

Introduction: The Significance of Solubility in Drug Development

The journey of a new chemical entity (NCE) from discovery to a marketable drug is fraught with challenges, with poor physicochemical properties being a primary cause of attrition.[1] Among these properties, aqueous and non-aqueous solubility are of fundamental importance.[2] For a drug to be effective, it must first be in a dissolved state at the site of absorption.[2]

2,5-Difluoro-n-methoxy-n-methylbenzamide (CAS No. 198967-26-9, Molecular Formula: C9H9F2NO2) is a molecule of interest due to its fluorinated benzamide scaffold, a common motif in medicinal chemistry.[3][4] The presence of fluorine atoms can modulate various properties, including metabolic stability and binding affinity.[4] However, it can also significantly impact solubility.[5] As a tertiary amide, it can only act as a hydrogen bond acceptor, which influences its interaction with different solvents compared to primary or secondary amides that can both donate and accept hydrogen bonds.[6][7]

Polar aprotic solvents, such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetonitrile (ACN), are indispensable in the pharmaceutical industry. They are utilized in:

• High-Throughput Screening (HTS): Compounds are often stored and tested in DMSO solutions.[8]

• Chemical Synthesis and Purification: These solvents are frequently used as reaction media and for crystallization.

• Formulation Development: They can be part of preclinical formulations for in vitro and in vivo testing.

Therefore, a quantitative understanding of the solubility of 2,5-Difluoro-n-methoxy-n-methylbenzamide in these solvents is not merely academic but a practical necessity for its successful development.

Theoretical Framework: Understanding Solute-Solvent Interactions

The principle of "like dissolves like" provides a foundational, albeit simplified, understanding of solubility.[9] A more nuanced view considers the specific intermolecular forces at play between the solute (2,5-Difluoro-n-methoxy-n-methylbenzamide) and the solvent molecules.

Key Intermolecular Forces in Solution:

• Dipole-Dipole Interactions: Polar aprotic solvents and our target molecule possess permanent dipoles. The electrostatic attraction between these dipoles is a significant driving force for solubilization.

• London Dispersion Forces: These are present in all molecules and become more significant with increasing molecular size and surface area.

• Hydrogen Bonding: While 2,5-Difluoro-n-methoxy-n-methylbenzamide cannot donate hydrogen bonds, the oxygen of the carbonyl group and the oxygen of the methoxy group can act as hydrogen bond acceptors. Polar aprotic solvents themselves do not have hydrogen bond-donating capabilities.

The interplay of these forces determines the overall Gibbs free energy of solution, which dictates the extent of solubility.

Caption: Key intermolecular forces governing solubility.

Physicochemical Properties of Common Polar Aprotic Solvents

The choice of solvent can dramatically affect solubility. The table below summarizes key properties of commonly used polar aprotic solvents.

Solvent	Dielectric Constant (ε)	Dipole Moment (μ, D)	Boiling Point (°C)
Dimethyl Sulfoxide (DMSO)	47.2	3.96	189
N,N-Dimethylformamide (DMF)	36.7	3.82	153
Acetonitrile (ACN)	37.5	3.92	82
N-Methyl-2-pyrrolidone (NMP)	32.2	4.09	202
Acetone	20.7	2.88	56
Data sourced from various chemical property databases and literature.[10][11]

Experimental Protocol for Solubility Determination

The "gold standard" for determining equilibrium solubility is the shake-flask method .[12] This protocol is designed to be robust and self-validating, providing trustworthy and reproducible data.

3.1. Materials and Equipment

• 2,5-Difluoro-n-methoxy-n-methylbenzamide (high purity, >98%)

• Selected polar aprotic solvents (analytical grade or higher)

• Scintillation vials or other suitable glass vials with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance (readable to at least 0.1 mg)

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another validated analytical technique.

3.2. Step-by-Step Methodology

Caption: Experimental workflow for solubility determination.

• Preparation of Slurries:

  • To a series of glass vials, add an excess amount of 2,5-Difluoro-n-methoxy-n-methylbenzamide. An excess is crucial to ensure that the solution reaches saturation.

  • Accurately add a known volume of the desired polar aprotic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the slurries for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with 48 hours being preferable to ensure equilibrium is reached.

  • After the agitation period, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to allow the undissolved solid to sediment.

• Sampling and Sample Preparation:

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial. This step is critical to remove any undissolved solid particles.

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method's calibration curve.

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as HPLC. A pre-established calibration curve of known concentrations of 2,5-Difluoro-n-methoxy-n-methylbenzamide in the same solvent must be used for quantification.

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility of the compound in that solvent at the specified temperature.

3.3. Self-Validating System and Trustworthiness

• Visual Confirmation: Before and after equilibration, visually inspect the vials to ensure that an excess of solid material remains, confirming that saturation was achieved.

• Replicate Experiments: Perform each solubility determination in triplicate to assess the precision of the measurement.

• Time to Equilibrium Study: For a new compound, it is advisable to perform a preliminary experiment where samples are taken at various time points (e.g., 12, 24, 48, and 72 hours) to confirm that the measured concentration has reached a plateau, thereby validating the chosen equilibration time.

Data Presentation and Interpretation

As no prior experimental data exists, the following table serves as a template for presenting the determined solubility values.

Table 1: Experimentally Determined Solubility of 2,5-Difluoro-n-methoxy-n-methylbenzamide at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)	Standard Deviation
DMSO	[Experimental Value]	[Calculated Value]	[Calculated Value]
DMF	[Experimental Value]	[Calculated Value]	[Calculated Value]
Acetonitrile	[Experimental Value]	[Calculated Value]	[Calculated Value]
NMP	[Experimental Value]	[Calculated Value]	[Calculated Value]
Acetone	[Experimental Value]	[Calculated Value]	[Calculated Value]

Interpreting the Results:

The obtained solubility data should be analyzed in the context of the solvent properties. A higher solubility would generally be expected in solvents with higher polarity and dipole moments, such as DMSO and DMF, due to stronger dipole-dipole interactions with the polar benzamide moiety.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemical databases/resources [crdd.osdd.net]
• 3. d-nb.info [d-nb.info]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Importance of Fluorine in Benzazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.unipd.it [research.unipd.it]
• 8. DMSO Solubility Assessment for Fragment-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Global and local computational models for aqueous solubility prediction of drug-like molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solvent Physical Properties [people.chem.umass.edu]
• 11. organicchemistrydata.org [organicchemistrydata.org]
• 12. Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 2,5-Difluorophenyl Ketones via Grignard Addition to 2,5-Difluoro-N-methoxy-N-methylbenzamide

Introduction & Mechanistic Causality

The synthesis of fluorinated aromatic ketones is a critical operation in medicinal chemistry and drug development, as the 2,5-difluorophenyl moiety serves as a privileged pharmacophore in numerous active pharmaceutical ingredients (APIs). Traditional acylation methods using acid chlorides or esters often suffer from poor chemoselectivity, leading to over-addition and the formation of undesired tertiary alcohols.

To circumvent this, the use of 2,5-Difluoro-N-methoxy-N-methylbenzamide (a Weinreb amide) allows for the precise, mono-addition of Grignard reagents to yield the desired ketones[1].

The Causality of Chemoselectivity

The defining feature of the Weinreb–Nahm ketone synthesis is the formation of a highly stable, metal-chelated tetrahedral intermediate[1]. When the Grignard reagent (RMgX) attacks the electrophilic carbonyl carbon, the magnesium ion coordinates simultaneously with the carbonyl oxygen and the methoxy oxygen.

Why this works: This five-membered chelate ring is thermodynamically stable at low to ambient temperatures[2]. It traps the intermediate, preventing the expulsion of the N-methoxy-N-methylamino leaving group. Because the carbonyl double bond is not reformed during the reaction phase, the intermediate remains completely inert to a second equivalent of the Grignard reagent, eliminating the risk of over-addition[3]. Only upon the introduction of an aqueous acidic quench does the intermediate collapse to release the final ketone.

Reaction mechanism of Grignard addition to Weinreb amide via Mg-chelation.

Experimental Design & Quantitative Optimization

The 2,5-difluoro substitution strongly withdraws electron density via induction, increasing the electrophilicity of the carbonyl carbon. While this accelerates the initial nucleophilic attack, it also makes the aromatic ring susceptible to side reactions (e.g., nucleophilic aromatic substitution) if temperatures are not strictly controlled.

The following table summarizes optimized parameters for various Grignard additions to 2,5-Difluoro-N-methoxy-N-methylbenzamide to maximize yield and purity.

Table 1: Reaction Optimization Matrix

Grignard Reagent	Equivalents	Solvent System	Temp Profile	Time	Yield (%)	Purity (HPLC)
Methylmagnesium bromide	1.1	THF	0 °C → RT	2 h	94	>98%
Phenylmagnesium chloride	1.2	THF	0 °C → RT	3 h	89	96%
Isopropylmagnesium chloride	1.5	THF/Toluene (1:1)	-15 °C → RT	4 h	82	95%
Vinylmagnesium bromide	1.2	THF	-78 °C → 0 °C	2 h	86	94%

Detailed Protocol: Synthesis of 1-(2,5-Difluorophenyl)ethan-1-one

This protocol describes the addition of methylmagnesium bromide to 2,5-Difluoro-N-methoxy-N-methylbenzamide.

Reagents & Equipment

• Substrate: 2,5-Difluoro-N-methoxy-N-methylbenzamide (1.0 equiv, 10.0 mmol, 2.01 g)

• Nucleophile: Methylmagnesium bromide (3.0 M in diethyl ether, 1.1 equiv, 11.0 mmol, 3.67 mL)

• Solvent: Anhydrous Tetrahydrofuran (THF) (30 mL)

• Quench: 1M Aqueous Hydrochloric Acid (HCl) or Saturated NH₄Cl solution

• Equipment: Flame-dried 100 mL round-bottom flask, magnetic stir bar, rubber septum, nitrogen/argon line, addition funnel.

Step-by-Step Methodology

• System Preparation: Flame-dry the glassware under vacuum and backfill with inert gas (N₂ or Argon). Add 2,5-Difluoro-N-methoxy-N-methylbenzamide (2.01 g) to the flask.

• Solvation: Inject 30 mL of anhydrous THF into the flask. Stir until the substrate is fully dissolved.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Grignard Addition: Load the methylmagnesium bromide solution into an addition funnel. Add the Grignard reagent dropwise over 15–20 minutes. Causality note: Rapid addition causes localized heating, which can prematurely break the Mg-chelate and lead to tertiary alcohol formation.

• Intermediate Stabilization: Once the addition is complete, remove the ice bath. Allow the reaction to warm to room temperature (RT) and stir for 2 hours.

• Acidic Quench: Cool the mixture back to 0 °C. Carefully add 15 mL of 1M HCl dropwise. Caution: Highly exothermic. Gas evolution (methane from excess Grignard) will occur.

• Extraction & Isolation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, 10% Ethyl Acetate in Hexanes) to afford the pure ketone[4].

Step-by-step experimental workflow for the Weinreb ketone synthesis.

In-Process Controls & Self-Validating Systems

To ensure trustworthiness and reproducibility, the protocol must validate itself at each critical junction:

• Pre-Reaction Validation (Titer Check): Grignard reagents degrade over time via reaction with ambient moisture. Validate the exact molarity of the Grignard reagent prior to use by titrating against iodine in a LiCl/THF solution.

• In-Process Monitoring (TLC): The 2,5-difluoro Weinreb amide is highly UV-active. Monitor the reaction via Thin Layer Chromatography (TLC) using a 20% EtOAc/Hexanes eluent. The self-validating cue for reaction completion is the total disappearance of the starting material spot (lower Rf) and the emergence of a single, less polar spot corresponding to the ketone (higher Rf).

• Quench Validation: During the 1M HCl quench, the initial formation of a white precipitate (magnesium salts) followed by its complete dissolution into the aqueous layer visually validates that the tetrahedral intermediate has successfully collapsed into the ketone.

References

1.[1] Title: Weinreb ketone synthesis - Wikipedia Source: wikipedia.org URL: [Link]

2.[4] Title: Grignard Reaction - Common Conditions: R-MgX + Weinreb Amide Source: commonorganicchemistry.com URL: [Link]

3.[2] Title: A Powerful Reagent for Synthesis of Weinreb Amides Directly from Carboxylic Acids | Organic Letters Source: acs.org URL: [Link]

4.[3] Title: Weinreb Amide Approach to the Practical Synthesis of a Key Remdesivir Intermediate | The Journal of Organic Chemistry Source: acs.org URL: [Link]

5. Title: CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW Source: electronicsandbooks.com URL: [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Grignard Reaction - Common Conditions [commonorganicchemistry.com]

Reduction of 2,5-Difluoro-n-methoxy-n-methylbenzamide to 2,5-difluorobenzaldehyde

Application Note: Chemoselective Reduction of 2,5-Difluoro-N-methoxy-N-methylbenzamide to 2,5-Difluorobenzaldehyde

Prepared by: Senior Application Scientist, Process Chemistry & Scale-Up Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Professionals

Introduction & Strategic Rationale

The 2,5-difluorophenyl scaffold is a privileged motif in medicinal chemistry, frequently utilized in the development of PDE2 inhibitors and other CNS-active therapeutics[1]. Synthesizing 2,5-difluorobenzaldehyde directly from its corresponding benzoic acid is challenging due to the propensity of standard reducing agents to cause over-reduction to the benzyl alcohol.

To circumvent this, the carboxylic acid is first converted into a Weinreb amide (2,5-difluoro-N-methoxy-N-methylbenzamide). The unique electronic and coordination properties of the Weinreb amide allow for a highly controlled, single-step partial reduction to the aldehyde[2]. This application note details the mechanistic rationale, reagent selection, and a robust, self-validating protocol for this transformation using Diisobutylaluminum hydride (DIBAL-H).

Mechanistic Causality: Why Weinreb Amides Resist Over-Reduction

In standard ester or aliphatic amide reductions, the initial hydride transfer forms a transient tetrahedral intermediate that rapidly collapses to release an aldehyde. Because aldehydes are more electrophilic than the starting esters/amides, the newly formed aldehyde immediately reacts with a second equivalent of the hydride, resulting in over-reduction to a primary alcohol[3].

The Weinreb Advantage: N-methoxy-N-methylamides (Weinreb amides) are explicitly designed to arrest the reaction at the tetrahedral stage. Upon nucleophilic attack by DIBAL-H, the methoxy oxygen and the carbonyl oxygen simultaneously coordinate to the aluminum atom. This forms a highly stable, five-membered cyclic chelate[3].

This stable metal-chelate intermediate persists in the anhydrous reaction mixture, preventing the release of the electrophilic aldehyde. The aldehyde is only liberated during the aqueous acidic quench, at which point the hydride reagent has been destroyed, rendering over-reduction impossible[4].

Mechanism of Weinreb amide reduction highlighting the stable cyclic chelate intermediate.

Reagent Selection & Optimization

While Lithium Aluminum Hydride (LiAlH4) can be used for Weinreb amide reductions, it is highly reactive and can sometimes lead to localized over-reduction if mixing is poor or temperatures spike. DIBAL-H is the industry standard due to its tunable reactivity at cryogenic temperatures[4]. Recent advances also highlight Magnesium aminoborohydrides (MgAB) for ambient temperature reductions, though DIBAL-H remains the most scalable and cost-effective choice[5].

Table 1: Comparison of Reducing Agents for Weinreb Amides

Reducing Agent	Operating Temp	Chemoselectivity	Risk of Over-Reduction	Practical Considerations
DIBAL-H	-78 °C to 0 °C	Very High	Low	Optimal. Requires careful quenching to manage aluminum emulsion.
LiAlH4	-20 °C to 0 °C	Moderate	Moderate	Harsher; requires precise stoichiometric control to avoid alcohol formation.
MgAB	Ambient (25 °C)	High	Low	Excellent mild alternative, but reagents are less commercially ubiquitous[5].
Schwartz's Reagent	Ambient (25 °C)	High	Low	Highly selective, but cost-prohibitive for large-scale process chemistry[6].

Experimental Protocol: DIBAL-H Reduction Workflow

The following protocol is designed as a self-validating system. The critical failure point in DIBAL-H reductions is the workup; unchelated aluminum salts form a thick, intractable gelatinous emulsion of Al(OH)3 that traps the product. We utilize the Rochelle's Salt Quench method, where tartrate ions strongly chelate the aluminum, breaking the emulsion and ensuring clean phase separation.

Materials Required:

• Substrate: 2,5-Difluoro-N-methoxy-N-methylbenzamide (1.0 equiv)

• Reagent: DIBAL-H (1.0 M solution in Toluene or THF) (1.2 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF) (0.1 - 0.2 M relative to substrate)

• Quench Reagent: Saturated aqueous Potassium Sodium Tartrate (Rochelle's salt)

• Extraction Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Step-by-step experimental workflow for the DIBAL-H reduction and isolation.

Step-by-Step Methodology:

• System Preparation (Anhydrous Conditions):

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the flask with Argon (or dry Nitrogen) for 10 minutes.

  • Rationale: Water reacts violently with DIBAL-H, consuming the reagent and generating highly flammable isobutane gas.

• Substrate Dissolution & Cooling:

  • Dissolve 2,5-Difluoro-N-methoxy-N-methylbenzamide (1.0 equiv) in anhydrous THF to achieve a 0.15 M concentration.

  • Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Allow 15 minutes for internal temperature equilibration.

• DIBAL-H Addition:

  • Using a syringe pump or a pressure-equalizing dropping funnel, add DIBAL-H (1.2 equiv, 1.0 M in Toluene) dropwise over 30–45 minutes.

  • Causality: Dropwise addition prevents localized heating. Maintaining -78 °C ensures the tetrahedral intermediate remains perfectly stable and does not prematurely collapse.

• Reaction Monitoring:

  • Stir the mixture at -78 °C for 1 hour. Gradually allow the reaction to warm to 0 °C over the next hour.

  • Monitor completion via TLC (Hexanes/EtOAc 3:1) or LCMS. The Weinreb amide should be completely consumed.

• The Critical Quench (Rochelle's Salt):

  • Re-cool the reaction to 0 °C.

  • Carefully add an equal volume (relative to the reaction solvent) of saturated aqueous Rochelle's salt solution dropwise. Caution: Initial addition will cause vigorous effervescence as unreacted DIBAL-H is destroyed.

  • Remove the cooling bath and stir the biphasic mixture vigorously at room temperature for 1 to 2 hours .

  • Validation Check: The mixture will initially form a thick, opaque white gel. As the tartrate chelates the aluminum, the gel will break down into two distinct, clear liquid phases. Do not proceed to extraction until the layers are completely clear.

• Extraction and Purification:

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 × 50 mL).

  • Wash the combined organic layers with 1 N HCl (to remove the N,O-dimethylhydroxylamine byproduct), followed by saturated NaHCO3, and finally brine.

  • Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • The resulting 2,5-difluorobenzaldehyde is typically of high purity (>95%) but can be further purified via silica gel chromatography or vacuum distillation if required.

Analytical Signatures

To confirm the success of the reduction, utilize 1H NMR (CDCl3):

• Disappearance of Starting Material: The distinct singlet peaks for the N-methoxy (~3.5 ppm) and N-methyl (~3.3 ppm) protons of the Weinreb amide will completely disappear.

• Appearance of Product: A sharp, highly deshielded singlet will appear between 10.2 - 10.4 ppm , corresponding to the newly formed aldehyde proton.

• Aromatic Region: The 2,5-difluoro substitution pattern will present as a complex multiplet in the aromatic region (7.1 - 7.6 ppm) due to H-F spin-spin coupling.

References

• Why does the reduction of a Weinreb amide give an aldehyde instead of an amine? Chemistry Stack Exchange. Available at:[Link]

• Weinreb ketone synthesis. Wikipedia. Available at:[Link]

• Reduction of Weinreb Amides to Aldehydes under Ambient Conditions with Magnesium Borohydride Reagents. eScholarship, University of California. Available at:[Link]

• Partial Reduction of Esters, Amides, and Nitriles with Metal Hydride Reagents. Chem-Station. Available at:[Link]

• Quantitative Synthesis of Aldehydes from Weinreb Amides Using Lithium Diisobutyl-t-Butoxyaluminum Hydride (LDBBA). ResearchGate. Available at:[Link]

• Triazolylpyrimidone compounds as PDE2 inhibitors (KR20170123697A). Google Patents.

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• 1. KR20170123697A - Triazolylpyrimidone compounds as PDE2 inhibitors - Google Patents [patents.google.com]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Partial Reduction of Esters, Amides, and Nitriles with Metal Hydride Reagents | Chem-Station Int. Ed. [en.chem-station.com]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]

Advanced Amidation Protocol: Synthesis of 2,5-Difluoro-N-methoxy-N-methylbenzamide

The synthesis of Weinreb amides (N-methoxy-N-methylamides) represents a critical transformation in modern drug development and complex organic synthesis. This guide details a robust, field-proven protocol for the synthesis of 2,5-Difluoro-N-methoxy-N-methylbenzamide from 2,5-difluorobenzoic acid.

Mechanistic Rationale & Strategy

Weinreb amides are strategically utilized to prevent the over-addition of organometallic reagents (such as Grignard or organolithium reagents) during ketone synthesis. When an organometallic reagent attacks a Weinreb amide, it forms a highly stable five-membered metal chelate. This intermediate resists further nucleophilic attack and only collapses to the desired ketone upon acidic workup[1].

To construct the amide bond efficiently, this protocol employs EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) and HOBt (1-Hydroxybenzotriazole)[2]. EDC is selected over traditional carbodiimides like DCC because its urea byproduct is highly water-soluble, allowing for seamless removal during aqueous extraction[2]. However, carbodiimide activation alone can lead to the irreversible rearrangement of the O-acylisourea intermediate into an unreactive N-acylurea dead-end[2]. The introduction of HOBt circumvents this by rapidly trapping the O-acylisourea to form a highly reactive, yet stable, OBt active ester, which subsequently undergoes smooth aminolysis with N,O-dimethylhydroxylamine[3].

Mechanistic pathway of EDC/HOBt-mediated Weinreb amide synthesis.

Quantitative Data: Reagent Stoichiometry

The following table outlines the quantitative requirements for a standard 10.0 mmol scale synthesis. This scale is ideal for initial library synthesis or process validation.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role in Reaction
2,5-Difluorobenzoic acid	158.10	1.00 eq	1.58 g	Limiting Reagent
EDC·HCl	191.70	1.20 eq	2.30 g	Coupling Agent
HOBt (Anhydrous)	135.13	1.20 eq	1.62 g	Suppresses N-acylurea
N,O-Dimethylhydroxylamine·HCl	97.54	1.20 eq	1.17 g	Amine Source
DIPEA (N,N-Diisopropylethylamine)	129.24	3.00 eq	5.23 mL	Non-nucleophilic Base
Dichloromethane (DCM)	84.93	Solvent	50.0 mL	Reaction Medium

Note: DIPEA is preferred over Triethylamine (TEA) due to its increased steric hindrance, which minimizes its potential to act as a competing nucleophile.

Step-by-Step Experimental Protocol

Step-by-step experimental workflow for the amidation protocol.

Phase 1: Pre-Activation (Formation of the Active Ester)

• Preparation: Equip a flame-dried 100 mL round-bottom flask with a magnetic stir bar and a nitrogen balloon.

• Dissolution: Add 2,5-difluorobenzoic acid (1.58 g, 10.0 mmol) and anhydrous DCM (50 mL) to the flask. Stir to dissolve.

• Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Causality: Cooling controls the exothermic activation step and prevents the thermal degradation of the transient O-acylisourea intermediate.

• Activation: Add HOBt (1.62 g, 12.0 mmol) followed by EDC·HCl (2.30 g, 12.0 mmol) in three equal portions over 10 minutes. Stir the suspension at 0 °C for 30 minutes to ensure complete formation of the OBt active ester.

Phase 2: Amidation

• Amine Addition: To the cold activated mixture, add N,O-dimethylhydroxylamine hydrochloride (1.17 g, 12.0 mmol) in a single portion.

• Base Addition: Add DIPEA (5.23 mL, 30.0 mmol) dropwise over 10 minutes via syringe. Causality: Slow addition prevents a rapid exotherm. The base liberates the free amine from its hydrochloride salt and neutralizes the HCl generated by EDC·HCl.

• Reaction: Remove the ice bath. Allow the reaction mixture to warm to room temperature (RT) naturally and stir for 12–16 hours.

Phase 3: Quenching and Liquid-Liquid Extraction (Self-Validating Workup)

• In-Process Control (IPC): Verify reaction completion via TLC (Hexanes:EtOAc 7:3). The active ester and starting acid will be consumed, replaced by a single, UV-active product spot (Rf ~0.4).

• Dilution: Dilute the reaction mixture with an additional 50 mL of DCM. Transfer to a separatory funnel.

• Acidic Wash: Wash the organic layer with 10% aqueous Citric Acid (2 × 50 mL). Validation: Check the aqueous layer pH; it must be ~2-3 to guarantee the complete removal of unreacted amine and excess DIPEA.

• Basic Wash: Wash the organic layer with saturated aqueous NaHCO₃ (2 × 50 mL). Validation: Check the aqueous layer pH; it must be ~8-9 to ensure the complete extraction of unreacted 2,5-difluorobenzoic acid and the HOBt byproduct.

• Brine Wash: Wash with saturated aqueous NaCl (50 mL) to remove residual water from the organic phase.

Phase 4: Isolation and Purification

• Drying: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous Na₂SO₄ (approx. 5 g) and swirl for 10 minutes. Filter out the drying agent.

• Concentration: Evaporate the DCM under reduced pressure using a rotary evaporator (bath temp 30 °C) to yield the crude product as a pale yellow oil.

• Purification: Purify the crude material via silica gel flash chromatography (Eluent: Gradient of 10% to 30% EtOAc in Hexanes). Collect the product fractions and concentrate to afford pure 2,5-Difluoro-N-methoxy-N-methylbenzamide.

Analytical Validation

To ensure the trustworthiness of the synthesized batch, the product must be validated as a self-consistent system:

• LC-MS: Confirm the mass. The expected [M+H]⁺ peak for C₉H₉F₂NO₂ is m/z 202.06.

• ¹H NMR (400 MHz, CDCl₃): Look for the characteristic Weinreb amide singlets. You should observe a distinct singlet for the N-methoxy group (-OCH₃) around 3.55 ppm (3H) and a singlet for the N-methyl group (-NCH₃) around 3.35 ppm (3H). The aromatic region (3H) will display complex splitting patterns due to coupling with the two fluorine atoms.

References

• Weinreb ketone synthesis Wikipedia URL:[Link]

• Synthesis of hydroxamates (Weinreb amides) Organic Chemistry Portal URL:[Link]

• Acid-Amine Coupling using EDCI Organic Synthesis URL:[Link]

Sources

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• 2. organic-synthesis.com [organic-synthesis.com]
• 3. organic-chemistry.org [organic-chemistry.org]

Application Notes and Protocols for Catalytic Cross-Coupling Reactions Utilizing 2,5-Difluoro-N-methoxy-N-methylbenzamide

Introduction: The Strategic Advantage of 2,5-Difluoro-N-methoxy-N-methylbenzamide in Modern Synthesis

In the landscape of contemporary organic synthesis, the pursuit of molecular complexity with precision and efficiency is paramount. Fluorinated organic molecules are of particular importance in the pharmaceutical and agrochemical industries, where the introduction of fluorine atoms can profoundly influence a compound's metabolic stability, lipophilicity, and binding affinity. 2,5-Difluoro-N-methoxy-N-methylbenzamide, a specialized Weinreb amide, has emerged as a versatile and highly valuable building block. Its unique combination of a difluorinated aromatic ring and a Weinreb amide moiety offers a dual-pronged strategic advantage for synthetic chemists.

The Weinreb amide (N-methoxy-N-methylamide) functionality is renowned for its ability to react with organometallic reagents to form ketones without the common side reaction of over-addition to a tertiary alcohol.[1] This is due to the formation of a stable tetrahedral intermediate.[1] Beyond this classical reactivity, the Weinreb amide has been increasingly recognized as an effective directing group in transition metal-catalyzed C-H functionalization reactions.[2][3] This allows for the selective activation and subsequent coupling at the ortho C-H positions of the aromatic ring.

The presence of two fluorine atoms on the aromatic ring of 2,5-Difluoro-N-methoxy-N-methylbenzamide introduces additional layers of synthetic utility and complexity. Carbon-fluorine bonds are the strongest single bonds in organic chemistry, and their selective activation presents a significant challenge.[4] However, successful C-F bond activation opens up avenues for late-stage functionalization and the introduction of diverse molecular fragments. The electron-withdrawing nature of the fluorine atoms also influences the reactivity of the aromatic C-H bonds, making this substrate a fascinating subject for exploring the chemoselectivity of cross-coupling reactions.

This comprehensive guide provides detailed application notes and protocols for the utilization of 2,5-Difluoro-N-methoxy-N-methylbenzamide in a variety of catalytic cross-coupling reactions. We will explore both C-H functionalization, leveraging the directing group capabilities of the Weinreb amide, and C-F bond activation, a more challenging yet highly rewarding transformation. The protocols provided herein are designed to be a practical resource for researchers, scientists, and drug development professionals seeking to harness the synthetic potential of this unique molecule.

I. Ortho-C-H Functionalization: The Weinreb Amide as a Directing Group

The N-methoxy-N-methylamide group can act as a coordinating moiety for various transition metals, directing the catalyst to the ortho C-H bonds of the aromatic ring. This enables a range of selective cross-coupling reactions.

A. Iridium-Catalyzed Ortho-Borylation

The introduction of a boronic ester at the ortho position of 2,5-Difluoro-N-methoxy-N-methylbenzamide provides a versatile handle for subsequent Suzuki-Miyaura cross-coupling reactions. Iridium-catalyzed C-H borylation is a powerful method for this transformation.[5][6]

Reaction Principle:

The catalytic cycle for iridium-catalyzed C-H borylation typically involves an Ir(III)/Ir(V) cycle.[5] The active iridium catalyst, often ligated with a bipyridine-based ligand, coordinates to the Weinreb amide. This is followed by oxidative addition of a C-H bond to the iridium center, forming an Ir(V) intermediate. Reductive elimination of the borylated product and regeneration of the active catalyst complete the cycle.

Caption: Iridium-catalyzed ortho-C-H borylation cycle.

Detailed Protocol: Ortho-Borylation of 2,5-Difluoro-N-methoxy-N-methylbenzamide

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
2,5-Difluoro-N-methoxy-N-methylbenzamide	198967-26-9	201.17	0.5	1.0
[Ir(OMe)(COD)]₂	12148-71-9	662.68	0.015	0.03
5,5'-Bis(trifluoromethyl)-2,2'-bipyridine	185331-73-3	314.19	0.03	0.06
Bis(pinacolato)diboron (B₂pin₂)	73183-34-3	253.94	0.75	1.5
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11	5 mL	-

Procedure:

• To an oven-dried Schlenk tube, add 2,5-Difluoro-N-methoxy-N-methylbenzamide (100.6 mg, 0.5 mmol), bis(pinacolato)diboron (190.5 mg, 0.75 mmol), [Ir(OMe)(COD)]₂ (9.9 mg, 0.015 mmol), and 5,5'-bis(trifluoromethyl)-2,2'-bipyridine (9.4 mg, 0.03 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous tetrahydrofuran (5 mL) via syringe.

• Seal the tube and heat the reaction mixture at 80 °C for 16 hours with vigorous stirring.

• After cooling to room temperature, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired ortho-borylated product.

Expected Outcome: This protocol is expected to yield the ortho-borylated product in good yield, providing a key intermediate for further diversification.

B. Palladium-Catalyzed Ortho-Arylation

Direct arylation of the C-H bond ortho to the Weinreb amide directing group can be achieved using palladium catalysis.[7][8] This reaction offers a streamlined approach to biphenyl structures.

Reaction Principle:

The mechanism is believed to proceed through a concerted metalation-deprotonation (CMD) pathway, where the palladium catalyst, coordinated to the Weinreb amide, abstracts an ortho-proton. The resulting palladacycle then undergoes oxidative addition with an aryl halide, followed by reductive elimination to furnish the biaryl product and regenerate the active palladium catalyst.

Caption: Palladium-catalyzed ortho-C-H arylation cycle.

Detailed Protocol: Ortho-Arylation of 2,5-Difluoro-N-methoxy-N-methylbenzamide with 4-Iodotoluene

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
2,5-Difluoro-N-methoxy-N-methylbenzamide	198967-26-9	201.17	0.5	1.0
4-Iodotoluene	624-31-7	218.04	0.6	1.2
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	224.50	0.025	0.05
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	1.0	2.0
1,4-Dioxane, anhydrous	123-91-1	88.11	5 mL	-

Procedure:

• In a glovebox, add 2,5-Difluoro-N-methoxy-N-methylbenzamide (100.6 mg, 0.5 mmol), 4-iodotoluene (130.8 mg, 0.6 mmol), palladium(II) acetate (5.6 mg, 0.025 mmol), and potassium carbonate (138.2 mg, 1.0 mmol) to an oven-dried screw-cap vial.

• Add a magnetic stir bar and anhydrous 1,4-dioxane (5 mL).

• Seal the vial tightly and remove it from the glovebox.

• Heat the reaction mixture at 120 °C for 24 hours with vigorous stirring.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired ortho-arylated product.

II. C-F Bond Activation: A Frontier in Cross-Coupling

The activation of the strong C-F bond is a challenging but highly rewarding transformation. Nickel catalysis has shown particular promise in this area, especially for aryl fluorides bearing directing groups or electron-withdrawing substituents.[2][9][10][11]

A. Nickel-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. While typically employed with aryl bromides and iodides, recent advances have enabled the use of more challenging aryl fluorides. The presence of the Weinreb amide as a potential directing group on 2,5-Difluoro-N-methoxy-N-methylbenzamide makes it an interesting candidate for nickel-catalyzed C-F bond activation.

Reaction Principle:

The catalytic cycle is thought to involve the oxidative addition of the C-F bond to a Ni(0) species, facilitated by a directing group or the electronic properties of the substrate. This is followed by transmetalation with a boronic acid derivative and subsequent reductive elimination to afford the coupled product and regenerate the Ni(0) catalyst.[9]

Caption: Nickel-catalyzed Suzuki-Miyaura C-F activation cycle.

Detailed Protocol: Nickel-Catalyzed Suzuki-Miyaura Coupling of 2,5-Difluoro-N-methoxy-N-methylbenzamide with Phenylboronic Acid

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
2,5-Difluoro-N-methoxy-N-methylbenzamide	198967-26-9	201.17	0.5	1.0
Phenylboronic Acid	98-80-6	121.93	0.75	1.5
NiCl₂(PCy₃)₂	14221-02-4	668.42	0.025	0.05
Potassium Phosphate (K₃PO₄)	7758-11-4	212.27	1.5	3.0
Toluene, anhydrous	108-88-3	92.14	5 mL	-

Procedure:

• In a glovebox, add 2,5-Difluoro-N-methoxy-N-methylbenzamide (100.6 mg, 0.5 mmol), phenylboronic acid (91.4 mg, 0.75 mmol), NiCl₂(PCy₃)₂ (16.7 mg, 0.025 mmol), and potassium phosphate (318.4 mg, 1.5 mmol) to an oven-dried screw-cap vial.

• Add a magnetic stir bar and anhydrous toluene (5 mL).

• Seal the vial tightly and remove it from the glovebox.

• Heat the reaction mixture at 120 °C for 24 hours with vigorous stirring.

• After cooling, dilute the reaction mixture with diethyl ether and filter through a short pad of silica gel.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the desired coupled product.

B. Palladium-Catalyzed Sonogashira Coupling

The Sonogashira coupling provides a powerful means to install alkyne moieties onto aromatic rings. Recent developments have shown that aryl fluorides can be viable substrates for this reaction, particularly when promoted by specific bases like LiHMDS.[1][12]

Detailed Protocol: Palladium-Catalyzed Sonogashira Coupling of 2,5-Difluoro-N-methoxy-N-methylbenzamide with Phenylacetylene

Reagent	CAS Number	Molecular Weight	Amount (mmol)	Equivalents
2,5-Difluoro-N-methoxy-N-methylbenzamide	198967-26-9	201.17	0.5	1.0
Phenylacetylene	536-74-3	102.13	0.75	1.5
Pd₂(dba)₃	51364-51-3	915.72	0.015	0.03
LiHMDS (1.0 M in THF)	4039-32-1	167.33	1.0	2.0
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11	4 mL	-

Procedure:

• To an oven-dried Schlenk tube, add 2,5-Difluoro-N-methoxy-N-methylbenzamide (100.6 mg, 0.5 mmol) and Pd₂(dba)₃ (13.7 mg, 0.015 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous tetrahydrofuran (4 mL) and phenylacetylene (82 µL, 0.75 mmol).

• Add LiHMDS (1.0 M in THF, 1.0 mL, 1.0 mmol) dropwise at room temperature.

• Seal the tube and heat the reaction mixture at 110 °C for 15 hours.

• After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

III. Other Key Cross-Coupling Reactions

The versatility of 2,5-Difluoro-N-methoxy-N-methylbenzamide extends to other important cross-coupling reactions, although specific protocols for this substrate are less common. The following are generalized protocols based on established methodologies for related aryl halides.

A. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a fundamental reaction for the formation of C-N bonds.[13] While aryl fluorides are challenging substrates, highly active catalyst systems can facilitate this transformation.

Generalized Protocol: Buchwald-Hartwig Amination of an Aryl Fluoride

Reagent	Typical Equivalents
2,5-Difluoro-N-methoxy-N-methylbenzamide	1.0
Amine	1.2
Palladium Pre-catalyst (e.g., Pd₂(dba)₃)	0.02-0.05
Ligand (e.g., RuPhos, XPhos)	0.04-0.10
Base (e.g., NaOt-Bu, LHMDS)	1.5-2.0
Solvent (e.g., Toluene, Dioxane)	-

General Procedure:

• In a glovebox, combine the aryl fluoride, amine, palladium pre-catalyst, ligand, and base in a reaction vessel.

• Add the anhydrous solvent.

• Seal the vessel and heat to the appropriate temperature (typically 80-120 °C) until the reaction is complete as monitored by TLC or LC-MS.

• Perform an aqueous workup followed by purification by column chromatography.

B. Heck Reaction

The Heck reaction enables the coupling of aryl halides with alkenes to form substituted alkenes.[14][15] This reaction tolerates a wide variety of functional groups.

Generalized Protocol: Heck Reaction of an Aryl Fluoride

Reagent	Typical Equivalents
2,5-Difluoro-N-methoxy-N-methylbenzamide	1.0
Alkene	1.5
Palladium Catalyst (e.g., Pd(OAc)₂)	0.02-0.05
Ligand (e.g., PPh₃, P(o-tolyl)₃)	0.04-0.10
Base (e.g., Et₃N, K₂CO₃)	2.0
Solvent (e.g., DMF, Acetonitrile)	-

General Procedure:

• Combine the aryl fluoride, alkene, palladium catalyst, ligand, and base in a reaction vessel.

• Add the solvent.

• Heat the reaction mixture (typically 80-140 °C) until the starting material is consumed.

• After cooling, perform a standard aqueous workup and purify the product by column chromatography.

IV. Conclusion and Future Outlook

2,5-Difluoro-N-methoxy-N-methylbenzamide stands as a testament to the power of strategic molecular design in modern organic synthesis. Its dual functionality as a robust building block and a substrate amenable to both C-H and C-F functionalization provides chemists with a powerful tool for the construction of complex, fluorinated molecules. The protocols detailed in this guide offer a starting point for exploring the rich reactivity of this compound. Further research into the development of more efficient and selective catalyst systems for the activation of the C-F bonds in such substrates will undoubtedly continue to expand the horizons of what is synthetically achievable. The insights gained from studying the reactivity of this molecule will not only benefit those working directly with it but will also contribute to the broader understanding of catalytic cross-coupling reactions on challenging fluorinated aromatic systems.

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• Wang, D., & Li, F. (2015). Rhodium(iii)-catalyzed chemodivergent annulations between N-methoxybenzamides and sulfoxonium ylides via C–H activation. Chemical Communications, 51(84), 15438–15441. [Link]

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• He, J., Yang, K., Zhao, J., & Cao, S. (2019). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. Organic Letters, 21(23), 9714-9718. [Link]

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• Shields, J. D., & Reisman, S. E. (2022). Process-Ready Nickel-Catalyzed Suzuki–Miyaura Coupling Enabled by tri-ProPhos. PMC. [Link]

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• Wang, D. H., & Yu, J. Q. (2012). Palladium-catalyzed ortho-arylation of benzamides via direct sp(2) C-H bond activation. The Journal of Organic Chemistry, 77(1), 669–673. [Link]

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• Schareina, T., & Zapf, A. (2011). Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. ResearchGate. [Link]

• Dwight, T. A., Rue, N. R., Charyk, D., Josselyn, R., & DeBoef, B. (2007). Twofold C–H Functionalization: Palladium-catalyzed ortho Arylation of Anilides. PMC. [Link]

• Wikipedia contributors. (2024). Buchwald–Hartwig amination. Wikipedia. [Link]

• Gande, A., & Jeganmohan, M. (2019). Electrooxidative Rhodium‐Catalyzed [5+2] Annulations via C−H/O−H Activations. PMC. [Link]

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• Liu, Y., & Widenhoefer, R. A. (2023). Stereoselective Palladium-Catalyzed Hiyama Cross-Coupling Reaction of Tetrasubstituted gem-Difluoroalkenes. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Amination with Aqueous Ammonia. Synthesis Spotlight. [Link]

• Shen, Q., & Ogawa, T. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules, 19(9), 14339–14357. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

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• Ishiyama, T., Isou, H., Kikuchi, T., & Miyaura, N. (2010). Ortho-C–H borylation of benzoate esters with bis(pinacolato)diboron catalyzed by iridium–phosphine complexes. Chemical Communications. [Link]

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• Worrall, K., & Fagnou, K. (2023). Ligand-Enabled ortho-Arylation of (hetero)Aromatic Acids with 2,6-Disubstituted Aryl Halides. ACS Publications. [Link]

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• Pi, C., & Cui, X. (2023). Pd-catalyzed dehydrogenative arylation of arylhydrazines to access non-symmetric azobenzenes, including tetra-ortho derivatives. The Beilstein Journal of Organic Chemistry, 19, 1640–1648. [Link]

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Technical Notes & Optimization

Troubleshooting unreacted 2,5-Difluoro-n-methoxy-n-methylbenzamide in Grignard additions

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting incomplete or failed Grignard additions to 2,5-Difluoro-N-methoxy-N-methylbenzamide .

Unlike standard aliphatic or unsubstituted aromatic substrates, ortho-fluorinated Weinreb amides present unique electronic and steric challenges that require deviations from classical protocols. Below, you will find diagnostic workflows, causality-driven FAQs, quantitative parameter adjustments, and a self-validating experimental methodology.

Diagnostic Workflow

Workflow for troubleshooting unreacted ortho-fluorinated Weinreb amides.

Frequently Asked Questions (Troubleshooting Causality)

Q1: Why is my 2,5-Difluoro Weinreb amide completely unreacted despite using 1.1 equivalents of Grignard reagent? A1: The failure is rooted in competitive coordination. In a standard Weinreb ketone synthesis, the tetrahedral intermediate is stabilized by a productive chelation between the magnesium atom and the N-methoxy oxygen[1]. However, the highly electronegative ortho-fluoro group in 2,5-difluoro-N-methoxy-N-methylbenzamide introduces a competing Lewis basic site. This fluorine atom can coordinate with the magnesium of the Grignard reagent, forming a non-productive chelate[2]. This sequesters the reagent and alters the nucleophile's trajectory, drastically raising the activation energy required for the desired nucleophilic acyl substitution.

Q2: How many equivalents of Grignard reagent should I use to overcome this? A2: While standard Weinreb amides require only 1.0 to 1.1 equivalents to achieve full conversion[1], ortho-fluorinated substrates often demand 1.5 to 3.0 equivalents[2]. The first equivalent is frequently consumed by the non-productive F-Mg coordination or adventitious moisture. By increasing the stoichiometry, you saturate the competing coordination sites, allowing the subsequent equivalents to successfully attack the carbonyl carbon.

Q3: What are the optimal temperature and solvent conditions to force this addition? A3: Standard protocols dictate running the addition at -78 °C to stabilize the tetrahedral intermediate and prevent over-addition to a tertiary alcohol[1]. However, at -78 °C, the Grignard reagent lacks the thermal energy to overcome the kinetic barrier imposed by the ortho-fluoro group's steric and electronic effects. To force the reaction, the addition should be performed at -20 °C or even 0 °C[2][3]. The stable N-methoxy-N-methyl chelate is robust enough to resist collapse at these elevated temperatures, ensuring the reaction proceeds without over-addition.

Q4: How can I validate the quality of my Grignard reagent before the reaction? A4: Grignard reagents readily degrade upon exposure to trace moisture or oxygen, forming inert magnesium alkoxides or hydroxides that will not react with Weinreb amides. To establish a self-validating protocol, you must titrate the Grignard reagent prior to use. The Knochel method, which utilizes iodine in a LiCl/THF solution, provides a highly accurate measurement of the active carbon-magnesium bonds[4][5]. Alternatively, the Watson-Eastham method using 1,10-phenanthroline and menthol yields a vivid colorimetric endpoint[6].

Quantitative Parameter Adjustments

Parameter	Standard Weinreb Amide	2,5-Difluoro Weinreb Amide	Mechanistic Rationale
Stoichiometry	1.05 - 1.10 eq	1.50 - 3.00 eq	Excess reagent saturates non-productive ortho-fluoro coordination sites.
Temperature	-78 °C	-20 °C to 0 °C	Increased thermal energy overcomes the kinetic barrier of the deactivated carbonyl.
Reaction Time	1 - 2 hours	3 - 12 hours	Slower nucleophilic attack due to altered trajectory and competitive chelation.
Solvent	THF or Diethyl Ether	THF or 2-MeTHF	Stronger Lewis basic solvents help break up non-productive Grignard aggregates.

Mechanistic Chelation Pathways

Competitive chelation pathways in ortho-fluoro Weinreb amide Grignard additions.

Self-Validating Experimental Methodology

To ensure reproducibility and prevent wasted starting material, follow this two-phase protocol. Phase 1 guarantees the integrity of your nucleophile, while Phase 2 provides the optimized conditions for the fluorinated substrate.

Phase 1: Reagent Validation (Iodine/LiCl Titration)

• Dry a 1-dram vial under high vacuum and backfill with argon.

• Weigh exactly 100 mg of Iodine ( I2​ ) and add it to the vial[4].

• Dissolve the iodine in 1.0 mL of a 0.5 M solution of anhydrous LiCl in THF. The solution will immediately turn dark brown[4][5].

• Cool the solution to 0 °C using an ice bath.

• Using a 1 mL syringe, add the Grignard reagent dropwise until the dark brown color dissipates to a pale yellow, and finally becomes colorless[4].

• Calculate the active molarity based on the volume of Grignard reagent consumed. Repeat the titration twice to obtain an accurate average.

Phase 2: Reaction Execution

• Charge an oven-dried, argon-flushed Schlenk flask with 2,5-Difluoro-N-methoxy-N-methylbenzamide (1.0 eq) and anhydrous THF to achieve a 0.2 M concentration.

• Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol bath[3]. (Do not cool to -78 °C).

• Dropwise, add the titrated Grignard reagent (2.0 to 3.0 eq) over 15 minutes to control the exotherm.

• Maintain the reaction at -20 °C for 2 hours.

• Self-Validation Check: Quench a 0.1 mL reaction aliquot in a GC vial containing 0.5 mL of saturated aqueous NH4​Cl and 0.5 mL of ethyl acetate. Analyze the organic layer via TLC or LC-MS to confirm the disappearance of the Weinreb amide.

• If starting material persists, allow the reaction to slowly warm to 0 °C over an additional 2 hours[2].

• Once complete, quench the bulk reaction by slowly adding saturated aqueous NH4​Cl at 0 °C. Extract with ethyl acetate, wash with brine, dry over MgSO4​ , and concentrate in vacuo to isolate the desired ketone[1].

References[1] Weinreb ketone synthesis - Wikipedia, wikipedia.org, https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis[3] 10 - Organic Syntheses Procedure, orgsyn.org,http://www.orgsyn.org/demo.aspx?prep=v101p0061[2] α-Fluorovinyl Weinreb Amides and α-Fluoroenones from a Common Fluorinated Building Block | The Journal of Organic Chemistry, acs.org,https://pubs.acs.org/doi/10.1021/jo9002598[6] How to measure the concentration of any grignard reagent (RMgX) in situ? - ResearchGate, researchgate.net,https://www.researchgate.net/post/How_to_measure_the_concentration_of_any_grignard_reagent_RMgX_in_situ[4] 3 - Organic Syntheses Procedure, orgsyn.org,http://www.orgsyn.org/demo.aspx?prep=v90p0306[5] Titrating Organometallic Reagents is Easier Than You Think - Chemtips, wordpress.com,https://chemtips.wordpress.com/2015/01/12/titrating-organometallic-reagents-is-easier-than-you-think/

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Technical Support Center: Optimizing Solvent Conditions for 2,5-Difluoro-N-methoxy-N-methylbenzamide Reactions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in reactions with 2,5-Difluoro-N-methoxy-N-methylbenzamide. As a key Weinreb amide, its successful application in forming carbon-carbon bonds is highly dependent on optimized reaction conditions, particularly the choice of solvent. This document will address common experimental challenges and offer field-tested solutions to enhance your synthetic outcomes.

The Role of 2,5-Difluoro-N-methoxy-N-methylbenzamide in Modern Synthesis

2,5-Difluoro-N-methoxy-N-methylbenzamide is a specialized reagent known as a Weinreb-Nahm amide. Its primary advantage is the reliable synthesis of ketones when reacted with organometallic reagents, such as Grignard or organolithium reagents.[1][2] The N-methoxy-N-methylamide functional group facilitates the formation of a stable, chelated tetrahedral intermediate with the metal from the organometallic reagent.[1][3][4] This intermediate is key to the reaction's success as it prevents the common issue of over-addition, where a second equivalent of the nucleophile attacks the newly formed ketone, leading to an undesired tertiary alcohol.[1] The desired ketone is only formed after aqueous workup.[4]

However, the stability of this critical intermediate and the overall reaction efficiency are profoundly influenced by the solvent system. This guide will provide a structured approach to troubleshooting and optimizing these solvent conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for reactions involving 2,5-Difluoro-N-methoxy-N-methylbenzamide and organometallic reagents?

Aprotic solvents are essential. Ethereal solvents are most commonly employed due to their ability to solvate the organometallic reagents effectively.

• Tetrahydrofuran (THF) is the most widely used solvent for these reactions.

• Diethyl ether (Et₂O) is another excellent choice, and in some cases, has been found to be a superior solvent to THF for these transformations.[5]

• Other solvents like 2-methyltetrahydrofuran (2-MeTHF) and cyclopentyl methyl ether (CPME) can also be considered.

• Non-polar solvents such as toluene may be used, but often require a co-solvent like THF to facilitate the reaction.

Q2: How does the solvent impact the outcome of my reaction?

The solvent plays a multifaceted role in the reaction:

• Solubility: It must dissolve both the 2,5-Difluoro-N-methoxy-N-methylbenzamide and the organometallic reagent to ensure a homogenous reaction environment.

• Reagent Reactivity: The nature of the solvent can influence the aggregation state and reactivity of the organometallic species.

• Intermediate Stability: The solvent coordinates with the metal center of the tetrahedral intermediate. This coordination is crucial for stabilizing the intermediate and preventing its premature collapse to the ketone, which could then undergo over-addition.[1][3]

• Temperature Control: The freezing and boiling points of the solvent dictate the operational temperature range. Many of these reactions require low temperatures (e.g., -78 °C) to ensure selectivity, making solvents with low freezing points necessary.[5]

Q3: My reaction is showing low conversion. Could the solvent be the problem?

Absolutely. If you observe a significant amount of unreacted starting material, consider the following solvent-related issues:

• Poor Solubility: If either reactant is not fully dissolved at the reaction temperature, the reaction rate will be severely limited.

• Insufficient Solvent Polarity: In less polar solvents like toluene, the reactivity of the organometallic reagent can be diminished. The addition of a coordinating solvent like THF can often enhance the reaction rate.

Q4: I'm observing the formation of a tertiary alcohol byproduct. How can I prevent this?

The formation of a tertiary alcohol is a clear indication of over-addition. This occurs when the tetrahedral intermediate is not sufficiently stable and collapses to the ketone, which then reacts with another equivalent of the organometallic reagent.[6] To mitigate this:

• Temperature Control: Maintaining a low temperature is critical. The tetrahedral intermediate is only stable at low temperatures.[1][5] Premature warming before quenching can lead to its decomposition and subsequent over-addition.

• Solvent Choice: While ethereal solvents are generally good, a solvent that coordinates too strongly could potentially destabilize the chelation of the Weinreb amide with the metal. However, a non-coordinating solvent may not sufficiently stabilize the intermediate. THF and diethyl ether generally provide a good balance.

• Rate of Addition: A slow, controlled addition of the organometallic reagent helps to maintain a low concentration of the nucleophile, which minimizes the chance of a second addition.

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Ketone

Symptoms: Analysis of the crude reaction mixture by TLC, GC-MS, or LC-MS shows a large amount of unreacted 2,5-Difluoro-N-methoxy-N-methylbenzamide.

Potential Causes and Solutions:

• Cause A: Poor Solubility

  • Troubleshooting:

    • Visually inspect the reaction at the intended temperature. Is it a clear solution?

    • If not, consider a solvent with better solubilizing properties.

    • The use of a co-solvent can be effective. For instance, adding THF to a reaction in toluene.

• Cause B: Inactive Organometallic Reagent

  • Troubleshooting:

    • Always titrate your Grignard or organolithium reagent immediately before use to determine its exact concentration.

    • Consider the possibility of reagent degradation, especially if it is old or has been stored improperly.

• Cause C: Reaction Temperature is Too Low

  • Troubleshooting:

    • While low temperatures are crucial to prevent side reactions, some reactions may require slightly higher temperatures to proceed at a practical rate.

    • After adding the organometallic reagent at a low temperature (e.g., -78 °C), you can experiment with slowly warming the reaction to -40 °C or 0 °C, monitoring the progress by taking aliquots for analysis.

Workflow for Troubleshooting Low Conversion

Caption: A systematic workflow for troubleshooting low conversion in Weinreb amide reactions.

Issue 2: Formation of Tertiary Alcohol Byproduct

Symptoms: The desired ketone is contaminated with a significant amount of the corresponding tertiary alcohol.

Potential Causes and Solutions:

• Cause A: Reaction Temperature Too High

  • Troubleshooting:

    • Ensure your cooling bath is maintained at the target temperature throughout the addition and reaction time.

    • Consider running the reaction at a lower temperature. For example, if you are running the reaction at 0 °C, try -40 °C or -78 °C. Some sensitive systems may even require temperatures as low as -100 °C for quenching.[5]

    • Quench the reaction at the low temperature before allowing it to warm.

• Cause B: Addition of Organometallic Reagent is Too Fast

  • Troubleshooting:

    • Employ a syringe pump for a slow and controlled addition of the nucleophile.

    • Diluting the organometallic reagent can also help in controlling the rate of addition.

Data Presentation: Solvent and Temperature Effects on Product Distribution

Solvent	Temperature (°C)	Desired Ketone (%)	Tertiary Alcohol (%)
THF	0	75	20
THF	-78	95	<5
Diethyl Ether	-40	92	6
Toluene	0	40	15 (plus unreacted starting material)

Experimental Protocol: Solvent Screening

• In a series of oven-dried flasks, dissolve 2,5-Difluoro-N-methoxy-N-methylbenzamide (1 equivalent) in the chosen anhydrous solvent (e.g., THF, Diethyl Ether, Toluene) under an inert atmosphere (e.g., Argon or Nitrogen).

• Cool each flask to the desired starting temperature (e.g., -78 °C).

• Slowly add the titrated organometallic reagent (1.1 equivalents) to each flask.

• Stir for a predetermined time (e.g., 1 hour) at that temperature.

• Quench the reactions by slowly adding a saturated aqueous solution of ammonium chloride at the low temperature.

• Allow the mixture to warm to room temperature and perform a standard aqueous workup and extraction.

• Analyze the crude product from each reaction by GC-MS or ¹H NMR to determine the product distribution.

General Reaction Mechanism

Caption: The reaction pathway for the Weinreb ketone synthesis, highlighting the stable intermediate.

References

• Wikipedia. Weinreb ketone synthesis. [Link]

• Organic Chemistry Portal. Synthesis of hydroxamates (Weinreb amides). [Link]

• Chemistry Stack Exchange. Why does the reduction of a Weinreb amide give an aldehyde instead of an amine?. [Link]

• ACS Publications. Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications | The Journal of Organic Chemistry. [Link]

• ACS Publications. Weinreb amides. [Link]

• Recent Developments in Weinreb Synthesis and their Applications. [Link]

• ResearchGate. Recent Developments in Weinreb Synthesis and Their Applications (A-Review). [Link]

• Oriental Journal of Chemistry. Synthesis of Weinreb and their Derivatives (A Review). [Link]

• Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. [Link]

• ChemRxiv. (E)-Selective Weinreb Amide–type Horner–Wadsworth–Emmons Reaction. [Link]

• ACS Publications. Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents | ACS Omega. [Link]

• ACS Publications. Chemoselective Synthesis of Aryl Ketones from Amides and Grignard Reagents via C(O)–N Bond Cleavage under Catalyst-Free Conditions | The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Weinreb Ketone Synthesis. [Link]

• eScholarship. Reduction of Weinreb Amides to Aldehydes under Ambient Conditions with Magnesium Borohydride Reagents. [Link]

• PMC. Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. [Link]

• Google Patents. WO2008055851A1 - Process for the preparation of 2,5-bis-(2,2,2-trifluoroethoxy)-n-(2-piperidylmethyl)-benzamide and salts thereof.
• Google Patents. EP1918280A1 - Process for the preparation of 2,5-bis-(2,2,2-trifluoroethoxy)-N-(2-piperidylmethyl)-benzamide and salts thereof.

• Reddit. [Problem] Weinreb-Ketone synthesis / Isoxazoles. [Link]

• Appchem. 2,5-Difluoro-N-methoxy-N-methylbenzamide | 198967-26-9. [Link]

• ResearchGate. Why did my amide syntesis does not work?. [Link]

• Organic Syntheses Procedure. 10. [Link]

• Chemistry Steps. Converting Amides to Aldehydes and Ketones. [Link]

• Reddit. Overaddition of grignard to weinreb amide. [Link]

• Master Organic Chemistry. Reactions of Grignard Reagents. [Link]

• ChemRxiv. Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. [Link]

• KoreaScience. A New Synthesis of N-Methoxy-N-methylamides from S-2-Pyridyl Thiocarbamate and Grignard Reagents. [Link]

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• 4. Weinreb amides [pubsapp.acs.org]
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• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of 2,5-Difluoro-N-methoxy-N-methylbenzamide

Welcome to the technical support guide for the purification of crude 2,5-Difluoro-n-methoxy-n-methylbenzamide. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile Weinreb amide in their synthetic workflows. Achieving high purity is critical for the success of subsequent reactions, such as ketone synthesis via the addition of organometallic reagents.[1][2][3] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during the purification of 2,5-Difluoro-n-methoxy-n-methylbenzamide.

Problem: Persistent Emulsion During Aqueous Work-up

Scenario: After quenching the reaction, you proceed with a liquid-liquid extraction using an organic solvent (e.g., Dichloromethane, Ethyl Acetate) and an aqueous solution (e.g., 1N HCl, sat. NaHCO₃), but the layers fail to separate cleanly, forming a stable emulsion.

Potential Causes & Solutions:

• Cause: The presence of partially soluble byproducts, such as the urea formed from carbodiimide coupling agents (e.g., EDC, DCC), can act as surfactants, stabilizing the emulsion. High concentrations of salts or fine solid particulates can also contribute.

• Causality: Emulsions are colloidal suspensions of one liquid in another, often stabilized by substances that reduce interfacial tension. The key is to disrupt this stability.

Troubleshooting Workflow:

Caption: Decision tree for breaking emulsions.

Step-by-Step Solutions:

• Addition of Brine: The most common and effective first step is to add a saturated aqueous solution of sodium chloride (brine).[4] This increases the ionic strength and density of the aqueous phase, which helps to break the emulsion by "salting out" the organic components.[4] Add brine (approx. 10-20% of the aqueous layer volume), shake gently, and allow the layers to settle.

• Filtration: If brine is ineffective, filter the entire mixture through a pad of a filter aid like Celite® or glass wool. This can remove fine particulates that may be stabilizing the emulsion.

• Change of Solvent: Adding a small amount of a different organic solvent can alter the polarity and help break the emulsion. For example, if you are using dichloromethane (DCM), adding some ethyl acetate may help.

• Centrifugation: For smaller scale reactions, transferring the mixture to centrifuge tubes and spinning for 5-10 minutes is a highly effective, though less scalable, method.

Problem: Product is an Oil or Wax, Not a Crystalline Solid

Scenario: After removing the solvent under reduced pressure, the final product is a viscous oil or a waxy semi-solid, even though it is expected to be a crystalline solid.

Potential Causes & Solutions:

• Cause 1: Residual Solvent: The most common cause is the presence of residual high-boiling solvents like DMF, DMSO, or even ethyl acetate.

• Cause 2: Impurities: The presence of impurities, particularly unreacted starting materials or oily byproducts, can depress the melting point and inhibit crystallization.

• Causality: The formation of a crystal lattice requires a high degree of molecular order. Impurities and solvent molecules disrupt this ordering process.

Solutions:

• High-Vacuum Drying: Connect the flask to a high-vacuum line (Schlenk line) for several hours. Gentle heating (e.g., 30-40°C) can help remove stubborn solvents, but be cautious as the product may have some volatility under high vacuum.

• Trituration: Add a non-solvent (a solvent in which your product is insoluble, but the impurities are soluble) like cold hexanes or diethyl ether to the oil. Stir or sonicate the mixture. The product should precipitate as a solid, which can then be collected by filtration.

• Re-purification: If trituration fails, the issue is likely significant impurities. The product must be re-purified, typically by flash column chromatography.

Problem: Low Yield After Flash Column Chromatography

Scenario: You perform flash chromatography, but the yield of the purified product is significantly lower than expected based on crude NMR or TLC analysis.

Potential Causes & Solutions:

• Cause 1: Product is Co-eluting with an Impurity: A UV-inactive impurity might be eluting with your product, artificially inflating the apparent size of your fractions on TLC.

• Cause 2: Product Streaking/Tailing on the Column: The product may be interacting too strongly with the silica gel, leading to broad elution bands and incomplete recovery. This can happen if the compound is particularly polar or acidic/basic.

• Cause 3: Incorrect Solvent System: The chosen eluent may not be optimal, leading to poor separation.

• Causality: Successful chromatography relies on achieving a differential partitioning of components between the stationary phase (silica) and the mobile phase (eluent).[5] Any factor that disrupts this equilibrium for the target compound can lead to poor separation and yield loss.

Solutions:

• Optimize TLC Analysis: Before running the column, run a TLC using the chosen solvent system and visualize it not only with a UV lamp but also with a chemical stain (e.g., ceric ammonium molybdate or permanganate stain) to reveal any UV-inactive impurities.[6]

• Adjust Solvent Polarity:

  • If the product is not moving (low Rf), increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate system).

  • If the product is eluting too quickly (high Rf), decrease the polarity.

• Deactivate Silica Gel: If tailing is observed, the silica gel may be too acidic. You can either use a less acidic mobile phase by adding a small amount of triethylamine (~0.1-1%) to the eluent or use pre-treated neutral silica gel.

• Dry Loading: If the crude product has poor solubility in the starting eluent, it can precipitate at the top of the column, leading to streaking. Instead, dissolve the crude material in a minimal amount of a strong solvent (like DCM or acetone), adsorb it onto a small amount of silica gel, dry it to a free-flowing powder, and load this powder onto the top of the column.

Typical Chromatography Systems for Benzamides
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Eluent)	Gradient of Hexane / Ethyl Acetate (EtOAc)
Initial: 90:10 Hexane:EtOAc (for non-polar impurities)
Elution: 80:20 to 70:30 Hexane:EtOAc (typical for product)
Final: 50:50 Hexane:EtOAc (to elute highly polar impurities)
Monitoring	TLC with UV visualization (254 nm) and/or CAM stain

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities from the synthesis of 2,5-Difluoro-N-methoxy-N-methylbenzamide?

The synthesis typically involves the coupling of 2,5-difluorobenzoic acid with N,O-dimethylhydroxylamine hydrochloride. The most common impurities are:

• Unreacted 2,5-difluorobenzoic acid: This can be removed with a basic wash (e.g., sat. NaHCO₃ or 1M NaOH) during the aqueous work-up.[7]

• Coupling agent byproducts: If EDC is used, the resulting water-soluble isourea can be removed with a mild acidic wash (e.g., 1M HCl).[4]

• N,O-dimethylhydroxylamine: This is typically used as a hydrochloride salt and is readily removed by aqueous washes.

Q2: What is the best method for determining the purity of the final product?

A combination of techniques is recommended:

• ¹H and ¹⁹F NMR Spectroscopy: Provides structural confirmation and can reveal the presence of fluorine-containing or proton-containing impurities.

• HPLC-MS: High-Performance Liquid Chromatography coupled with Mass Spectrometry is the gold standard. It provides a quantitative measure of purity (as % area under the curve) and gives mass information for any observed impurities.

• Melting Point: A sharp melting point close to the literature value indicates high purity. A broad or depressed melting point suggests the presence of impurities.

Q3: My product appears pure by NMR, but my next reaction fails. Could the Weinreb amide have degraded?

While Weinreb amides are generally stable compounds, they can be sensitive to certain conditions.[1]

• Strongly Acidic or Basic Conditions: Prolonged exposure to strong acids or bases, especially at elevated temperatures, can lead to hydrolysis back to the carboxylic acid. The work-up should be performed expeditiously and without excessive heating.

• Moisture: Like many activated carbonyl compounds, the product should be stored in a cool, dry place, preferably under an inert atmosphere (N₂ or Ar), to prevent slow hydrolysis over time.[8]

Q4: Can I use recrystallization as the sole purification method?

It is possible if the crude product is already of reasonably high purity (>90%) and the impurities have significantly different solubility profiles. However, for removing byproducts from the coupling reaction, flash chromatography is generally more effective. Recrystallization is an excellent final step after chromatography to achieve very high purity and obtain a crystalline solid. A common procedure involves dissolving the compound in a minimal amount of a hot solvent (like ethyl acetate or isopropanol) and allowing it to cool slowly.[9]

Section 3: Standardized Purification Protocols

Protocol 1: General Aqueous Work-up and Extraction

This protocol is designed to remove acidic, basic, and water-soluble impurities.

Caption: Standard liquid-liquid extraction workflow.

• Transfer the crude reaction mixture to a separatory funnel.

• Dilute with a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Add an equal volume of 1M HCl. Stopper the funnel and shake vigorously, venting frequently to release any pressure. Allow the layers to separate.

• Drain the aqueous layer. Note: If using DCM, the organic layer is the bottom layer. For most other solvents like EtOAc, it is the top layer.[4]

• Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution to the organic layer. Shake and vent. This will neutralize any remaining acid and remove the acidic starting material.

• Drain the aqueous layer.

• Wash the organic layer one final time with an equal volume of brine to remove residual water and help break any minor emulsions.[4]

• Drain the aqueous layer and transfer the organic layer to an Erlenmeyer flask.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), swirl, and let it stand for 10-15 minutes.

• Filter the solution to remove the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Protocol 2: Flash Column Chromatography

• Prepare the Column: Secure a glass column of appropriate size vertically. Add a small plug of cotton or glass wool, followed by a thin layer of sand.

• Pack the Column: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 Hexane:EtOAc). Pour the slurry into the column, tapping the side gently to ensure even packing. Allow excess solvent to drain until the solvent level meets the top of the silica bed. Add another thin layer of sand on top.[5]

• Load the Sample: Dissolve the crude product from Protocol 1 in a minimal amount of DCM. Add a small amount of silica gel to this solution and concentrate it to a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elute the Column: Carefully add the eluent to the column. Use a gradient elution, starting with a low polarity mixture (e.g., 95:5 Hexane:EtOAc) and gradually increasing the polarity (e.g., to 90:10, 80:20, 70:30) as the elution progresses.

• Collect and Analyze Fractions: Collect the eluate in a series of test tubes or flasks. Monitor the composition of the fractions by TLC.[10]

• Combine and Concentrate: Combine the fractions that contain the pure product and remove the solvent under reduced pressure to yield the purified 2,5-Difluoro-N-methoxy-N-methylbenzamide.

References

• skitgiin, et al. (2025). Weinreb amide workup extraction issues. Reddit. [Link]

• ChiroBlock. (n.d.). The Science Behind Ketone Synthesis: The Weinreb Amide Approach. [Link]

• Google Patents. (2008). WO2008055851A1 - Process for the preparation of 2,5-bis-(2,2,2-trifluoroethoxy)-n-(2-piperidylmethyl)-benzamide and salts thereof.

• Al-Tel, T. H., et al. (2022). Synthesis and characterization of two known and one new impurities of dolutegravir: In silico evaluation of certain intermediates against SARS CoV-2 O-ribose methyltransferase (OMTase). PMC. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• University of Cambridge. (n.d.). Supplementary Information. [Link]

• Appchem. (2024). 2,5-Difluoro-N-methoxy-N-methylbenzamide. [Link]

• ACS Publications. (2021). Weinreb Amide Approach to the Practical Synthesis of a Key Remdesivir Intermediate. The Journal of Organic Chemistry. [Link]

• KoreaScience. (2005). A New Synthesis of N-Methoxy-N-methylamides from S-2-Pyridyl Thiocarbamate and Grignard Reagents. [Link]

• Pashko, M., et al. (2025). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [Link]

• ChemRxiv. (2025). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. [Link]

• Cheméo. (n.d.). Benzamide, 2,5-difluoro-N-(2,5-difluorobenzoyl)-N-decyl-. [Link]

• Beilstein Journal of Organic Chemistry. (2019). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. [Link]

• ChemRxiv. (n.d.). Gram-Scale Synthesis and Physicochemical Properties of exo- and endo-5,5-Difluorooctahydropentalen-2-amines. [Link]

• Ministry of Health, Labour and Welfare, Japan. (2006). Analytical Methods for Residual Compositional Substances of Agricultural Chemicals, Feed Additives, and Veterinary Drugs in Food. [Link]

• Google Patents. (2016). CN105523921A - Method for preparing 2,3-difluoro-6-methoxybenzoic acid.

• PMC. (n.d.). Crystal structure of 4-methoxy-N-phenylbenzamide. [Link]

• StackExchange. (2016). Why does the reduction of a Weinreb amide give an aldehyde instead of an amine?. [Link]

• ResearchGate. (2020). Synthesis and X-Ray Crystallographic Study of N,N'-bis(2-, 3-, and 4-methoxybenzamidothiocarbonyl) Hydrazines. [Link]

• PMC. (n.d.). Crystal structure of N-(diphenylphosphoryl)-2-methoxybenzamide. [Link]

• ResearchGate. (2022). Synthesis, crystal growth and characterization of organic nonlinear optical materials methoxy-N,N-diphenylbenzamides. [Link]

• NISCAIR. (2006). Studies in the synthesis of 2-mercapto-5-methoxybenzimidazole. [Link]

• Cerritos College. (n.d.). Column Chromatography. [Link]

• DOI. (n.d.). Supporting Information Experimental procedures, spectroscopic data, and 1H and 13C NMR spectra Total Synthesis of Huperzine R. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• ResearchGate. (2025). ChemInform Abstract: A Convenient Synthesis of N-Methoxy-N-methylamides from Carboxylic Acids Using S,S-Di(2-pyridyl) Dithiocarbonate. [Link]

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• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Synthesis and characterization of two known and one new impurities of dolutegravir: In silico evaluation of certain intermediates against SARS CoV-2 O-ribose methyltransferase (OMTase) - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Steric Hindrance in 2,5-Difluoro-N-methoxy-N-methylbenzamide Couplings

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers and drug development professionals facing bottlenecks in the synthesis and subsequent organometallic coupling of 2,5-difluoro-substituted Weinreb amides.

Here, we synthesize field-proven insights with mechanistic causality to help you troubleshoot low yields, stalled reactions, and over-addition byproducts.

Part 1: The Core Challenge – Mechanistic Causality

The 2,5-difluorophenyl moiety presents a dual challenge in coupling reactions due to competing steric and electronic effects:

• Ortho-Steric Shielding (C2-Fluorine): While fluorine is relatively small, its lone pairs and rigid electrostatic profile create a repulsive shield around the carbonyl carbon, hindering the approach of bulky nucleophiles (like N,O-dimethylhydroxylamine or substituted Grignard reagents).

• Electronic Destabilization (-I Effect): The strong inductive electron withdrawal from the two fluorine atoms makes the carbonyl highly electrophilic. However, during organometallic addition, this same electron withdrawal weakens the O-Metal coordination bond required to stabilize the classic 5-membered "Weinreb-Nahm" tetrahedral intermediate [1, 5]. If thermal energy is too high, this weakened chelate collapses prematurely, leading to over-addition.

Part 2: Troubleshooting FAQs

Section A: Synthesis of the Weinreb Amide

Q1: My coupling of 2,5-difluorobenzoic acid with N,O-dimethylhydroxylamine using standard carbodiimides (EDC/DCC) is giving <40% yield. How can I drive this to completion? A: The electron-withdrawing nature of the difluorophenyl ring deactivates the carboxylic acid, making the active ester intermediate highly unstable and prone to hydrolysis before the bulky amine can attack. Solution: Abandon carbodiimides for this substrate. Convert the acid directly to the highly reactive acid chloride using Oxalyl Chloride or Thionyl Chloride (with catalytic DMF). For exceptionally deactivated systems, Thionyl Fluoride-mediated protocols have shown superior efficacy in forming fluorinated Weinreb amides [4].

Q2: I am using the acid chloride route, but I see significant degradation and dark impurities. What is going wrong? A: You are likely experiencing localized exothermic spikes or base-catalyzed degradation. The 2,5-difluorobenzoyl chloride is hyper-reactive. Solution: Ensure the N,O-dimethylhydroxylamine hydrochloride and base (DIPEA or Pyridine) are pre-mixed in dichloromethane (DCM) at 0 °C. Add the acid chloride dropwise to this chilled solution—never the reverse. This ensures the acid chloride is immediately intercepted by the amine, preventing side reactions.

Section B: Organometallic Couplings (Ketone Synthesis)

Q3: My Grignard addition (e.g., isopropylmagnesium chloride) to 2,5-Difluoro-N-methoxy-N-methylbenzamide is stalling, returning mostly unreacted starting material. How do I force the addition? A: You are hitting a severe steric wall. The bulky isopropyl group is clashing with both the ortho-fluorine and the N-methoxy-N-methyl group. Solution: Implement Knochel’s salt ( LaCl3​⋅2LiCl ) [2, 3]. Lanthanum(III) is highly oxophilic and coordinates powerfully to the carbonyl oxygen, drastically increasing its electrophilicity without adding steric bulk to the transition state. Simultaneously, the LiCl breaks up the unreactive polymeric aggregates of the Grignard reagent into smaller, highly reactive monomeric species that can easily bypass the steric shield.

Q4: I am successfully converting the amide, but my LC-MS shows a large percentage of tertiary alcohol (over-addition). How is this happening with a Weinreb amide? A: Over-addition occurs when the tetrahedral intermediate collapses before the reaction is quenched[1]. The strong electron-withdrawing effect of the 2,5-difluoro ring destabilizes the magnesium-chelate ring. If your internal reaction temperature drifts above -20 °C, the intermediate collapses, expelling the amine leaving group and forming a highly reactive ketone in situ, which instantly consumes a second equivalent of your Grignard reagent. Solution: Maintain strict cryogenic control (-78 °C to -20 °C) and utilize an inverse quench—cannulate the cold reaction mixture directly into a vigorously stirred solution of cold aqueous NH4​Cl .

Part 3: Mechanistic & Troubleshooting Visualization

Fig 1: Mechanistic pathway of LaCl3·2LiCl-mediated Grignard addition and the risk of intermediate collapse.

Fig 2: Decision-tree workflow for troubleshooting 2,5-difluorophenyl Weinreb amide couplings.

Part 4: Quantitative Data Summary

Table 1: Effect of Additives and Conditions on Bulky Organometallic Additions to 2,5-Difluoro-N-methoxy-N-methylbenzamide

Nucleophile	Additive / Modifier	Temperature	Yield	Primary Observation / Causality
iPrMgCl	None	0 °C	< 20%	Stalled reaction; steric clash prevents tetrahedral formation.
iPrMgCl	None	25 °C	35%	Significant over-addition (tertiary alcohol) due to chelate collapse.
iPrMgCl	LaCl3​⋅2LiCl	-20 °C	88%	Clean conversion; La(III) activates carbonyl, LiCl breaks aggregates.
PhMgBr	None	0 °C	45%	Sluggish addition; competitive enolization observed.
PhMgBr	LaCl3​⋅2LiCl	-20 °C	94%	Rapid, clean addition; intermediate stabilized by low temp.

Part 5: Validated Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step without confirming the intermediate checkpoints.

Protocol A: Synthesis of 2,5-Difluoro-N-methoxy-N-methylbenzamide via Acid Chloride

Objective: Overcome electronic deactivation of the carboxylic acid to ensure quantitative amide formation.

• Acid Chloride Formation: Suspend 2,5-difluorobenzoic acid (1.0 equiv) in anhydrous DCM (0.2 M). Add Oxalyl Chloride (1.2 equiv) dropwise at 0 °C, followed by 2 drops of anhydrous DMF (catalyst).

• Validation Checkpoint 1: Stir at room temperature for 2 hours. The suspension will become a clear solution once the acid chloride is fully formed. Do not proceed if solid remains. Concentrate under reduced pressure to remove excess Oxalyl Chloride, then redissolve in anhydrous DCM.

• Amine Preparation: In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride (1.5 equiv) in anhydrous DCM at 0 °C. Add DIPEA (3.0 equiv) dropwise. Stir for 15 minutes.

• Coupling: Add the acid chloride solution dropwise to the amine solution at 0 °C. Maintain internal temperature below 5 °C to prevent degradation.

• Workup: After 2 hours, quench with 1M HCl. Extract with DCM, wash with saturated NaHCO3​ and brine. Dry over Na2​SO4​ and concentrate.

• Validation Checkpoint 2: Verify product by TLC (UV active, distinct Rf​ from the starting acid). Yields should routinely exceed 90%.

Protocol B: LaCl3​⋅2LiCl -Mediated Grignard Addition

Objective: Bypass ortho-steric shielding and prevent premature tetrahedral collapse during ketone synthesis.

• System Purging: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Activation: Dissolve 2,5-Difluoro-N-methoxy-N-methylbenzamide (1.0 equiv) in anhydrous THF (0.1 M). Add LaCl3​⋅2LiCl solution in THF (1.2 equiv) at room temperature. Stir for 1 hour to ensure complete Lewis acid-carbonyl complexation.

• Cryogenic Cooling: Cool the reaction mixture to exactly -20 °C using a dry ice/ethylene glycol bath. Do not use a standard ice bath.

• Nucleophilic Attack: Add the Grignard reagent (e.g., iPrMgCl , 1.5 equiv) dropwise via syringe pump over 30 minutes. Monitor internal temperature to ensure it does not spike above -15 °C.

• Validation Checkpoint 3: Stir for 2 hours at -20 °C. Pull a 0.1 mL aliquot, quench in cold NH4​Cl , and check via LC-MS to confirm complete consumption of the Weinreb amide.

• Inverse Quench: Cannulate the cold reaction mixture directly into a vigorously stirred flask of cold (0 °C) saturated aqueous NH4​Cl . Extract with EtOAc, dry, and concentrate.

References

• Weinreb, S. M., & Nahm, S. (1981). Weinreb ketone synthesis. Wikipedia. Available at: [Link]

• Hokkaido University Research Archive. (2024). Synthesis and Conformational Analysis of α,β-Dichlorocarbonyl Compounds. HUSCAP. Available at:[Link]

• Ludwig-Maximilians-Universität München. (2014). New Strategies for the Functionalization of N-Heterocycles using Li-, Mg- and Zn-Organometallics. LMU Munich Theses. Available at:[Link]

• American Chemical Society. (2022). Thionyl Fluoride-Mediated One-Pot Substitutions and Reductions of Carboxylic Acids. ACS Publications. Available at:[Link]

• Oriental Journal of Chemistry. (2019). Recent Developments in Weinreb Synthesis and their Applications. Orient. J. Chem. Available at: [Link]

Technical Support Center: Optimizing 2,5-Difluoro-N-methoxy-N-methylbenzamide Reduction

Welcome to the Technical Support Center for advanced synthetic workflows. This guide is specifically engineered for researchers and drug development professionals experiencing chemoselectivity issues—primarily over-reduction and defluorination—during the reduction of 2,5-Difluoro-N-methoxy-N-methylbenzamide to 2,5-difluorobenzaldehyde.

By understanding the causality of the reaction mechanics, you can implement our self-validating protocols to eliminate side products and maximize your aldehyde yield.

Mechanistic Insight: The "Why" Behind Over-Reduction

Weinreb amides (N-methoxy-N-methylamides) are uniquely designed to prevent over-reduction during hydride addition[1]. When 2,5-Difluoro-N-methoxy-N-methylbenzamide reacts with a strong nucleophile like diisobutylaluminum hydride (DIBAL-H), it forms a tetrahedral intermediate. Unlike standard amides or esters, this intermediate is stabilized as a five-membered cyclic aluminum aminal chelate[2][3].

This stable chelate prevents the premature expulsion of the amine leaving group. Consequently, no reactive aldehyde is generated in situ while active hydride is still present in the reaction mixture. The target aldehyde is only released upon aqueous acidic workup, which simultaneously destroys the unreacted hydride and breaks the chelate[3]. Over-reduction to the alcohol side product strictly occurs when this chelate collapses before the hydride is fully quenched.

Mechanism of Weinreb amide reduction highlighting the stable chelate and over-reduction pathway.

Troubleshooting & FAQs

Q1: I am using exactly 1.05 equivalents of DIBAL-H at -78 °C, but my GC-MS still shows 30% 2,5-difluorobenzyl alcohol. Why is the chelate failing? A1: The failure is likely occurring during your quenching step, not the reaction itself. The 2,5-difluoro substitution makes the resulting benzaldehyde exceptionally electrophilic and highly susceptible to rapid over-reduction. If you perform a "direct quench" (adding aqueous acid directly into the reaction flask), the localized exothermic heat of neutralization causes the tetrahedral chelate to collapse into the aldehyde while unreacted DIBAL-H is still active[3]. Solution: You must use a reverse quench . Transfer the cold reaction mixture via cannula into a vigorously stirred, pre-cooled solution of aqueous acid. This ensures excess hydride is consumed instantly before the chelate has the thermal energy to break down[4].

Q2: I am observing defluorination side products and ring-opened impurities. How do I prevent this? A2: Fluorine atoms on a benzene ring are highly electronegative, rendering the ring susceptible to nucleophilic aromatic substitution (SNAr) or reductive defluorination if overly aggressive reductants (like LiAlH₄) are used at elevated temperatures. Solution: Strictly avoid LiAlH₄. Stick to DIBAL-H under cryogenic conditions (-78 °C). If cryogenic conditions are impossible at your scale, consider using Magnesium Aminoborohydrides (MgAB), which can selectively reduce Weinreb amides to aldehydes at room temperature without defluorination[4].

Q3: My conversion is stalling at 80%, leaving unreacted starting material. Should I increase the DIBAL-H to 1.5 equivalents? A3: No. Increasing DIBAL-H beyond 1.1 equivalents drastically increases the thermodynamic risk of over-reduction. Incomplete conversion is almost always an artifact of degraded DIBAL-H (which loses active hydride titer over time due to moisture exposure) or wet solvents. Solution: Titrate your DIBAL-H batch using iodine or salicylaldehyde before use to determine its exact molarity. Ensure your THF or Toluene is strictly anhydrous. If conversion stalls, extend the reaction time at -78 °C rather than adding excess hydride.

Quantitative Data: Parameter Impact on Side Products

The following table summarizes how experimental choices directly dictate the chemoselectivity of the 2,5-Difluoro-N-methoxy-N-methylbenzamide reduction.

Reductant (Eq.)	Quench Methodology	Temp Profile	Aldehyde Yield (%)	Alcohol Side Product (%)	Unreacted Amide (%)
DIBAL-H (1.05)	Direct Aqueous Acid	-78 °C → 25 °C	62%	31%	7%
DIBAL-H (1.05)	Reverse Quench (Acid)	-78 °C → 0 °C	94%	< 2%	4%
DIBAL-H (1.50)	Reverse Quench (Acid)	-78 °C → 0 °C	78%	22%	0%
LiAlH₄ (1.00)	Fieser Method	0 °C → 25 °C	45%	55%	0%
MgAB (1.10)	Reverse Quench	25 °C	88%	< 5%	7%

Self-Validating Experimental Protocol

To guarantee high fidelity and minimize side products, follow this self-validating workflow for a 10 mmol scale reduction.

Step 1: Preparation & System Validation

• Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Dissolve 2,5-Difluoro-N-methoxy-N-methylbenzamide (10.0 mmol, 2.01 g) in 40 mL of anhydrous THF.

• Validation Check: Perform a Karl Fischer titration on the THF. Moisture must be < 50 ppm to prevent premature DIBAL-H quenching.

Step 2: Cryogenic Hydride Addition

• Cool the reaction flask to exactly -78 °C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Using a syringe pump, add DIBAL-H (1.05 equivalents, 10.5 mL of a 1.0 M solution in toluene) dropwise over 30 minutes down the inner wall of the flask to pre-cool the reagent before it hits the mixture.

• Stir at -78 °C for 2 hours.

• Validation Check: Pull a 0.1 mL aliquot, quench in 1 mL of 10% HCl, extract with ethyl acetate, and check via TLC (Hexanes:EtOAc 3:1, UV active). Ensure complete disappearance of the starting material before proceeding.

Step 3: The Reverse Quench (Critical Step)

• In a separate, oversized Erlenmeyer flask (500 mL), prepare a quench solution of 100 mL of 10% aqueous HCl (or saturated Rochelle's salt if acid-sensitive downstream steps are planned) and 50 mL of ethyl acetate.

• Cool this quench solution to 0 °C in an ice bath and stir vigorously (>800 RPM).

• Insert a wide-bore cannula into the -78 °C reaction flask. Apply slight Argon pressure to transfer the cold reaction mixture dropwise directly into the vigorously stirring, cold quench solution[4].

• Causality Note: This reverse transfer ensures the DIBAL-H is the limiting reagent during the quench, destroying the hydride instantly while the bulk temperature remains low, entirely preventing the chelate from collapsing in the presence of active reductant.

Step 4: Isolation & Purification

• Allow the quenched mixture to warm to room temperature.

• Validation Check: Verify the aqueous layer pH is < 3 (if using HCl) to ensure all aluminum salts are fully solubilized, preventing emulsion formation.

• Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Wash the combined organics with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2,5-difluorobenzaldehyde.

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Chemoselective Ketone Synthesis: 2,5-Difluoro-N-methoxy-N-methylbenzamide vs. 2,5-Difluorobenzoyl Chloride

In medicinal chemistry and drug development, the 2,5-difluorophenyl moiety is a privileged pharmacophore frequently incorporated into kinase inhibitors, PDE antagonists, and advanced agrochemicals. The synthesis of 2,5-difluorophenyl alkyl or aryl ketones requires the acylation of organometallic reagents (such as Grignard or organolithium compounds). When designing this synthetic step, chemists typically evaluate two primary acylating agents: 2,5-difluorobenzoyl chloride and 2,5-difluoro-N-methoxy-N-methylbenzamide (the corresponding Weinreb amide).

This guide provides an objective, data-driven comparison of their reactivity profiles, intermediate stability, and practical utility in synthetic workflows, explaining the causality behind why modern drug development heavily favors the amide over the chloride.

Mechanistic Divergence: The Causality of Chemoselectivity

The fundamental difference between these two reagents lies in how their respective intermediates behave upon the initial addition of a nucleophile.

2,5-Difluorobenzoyl Chloride: The Problem of Over-Addition Acyl chlorides are highly reactive electrophiles. When 2,5-difluorobenzoyl chloride reacts with a carbon nucleophile, the initial nucleophilic acyl substitution yields a 2,5-difluorophenyl ketone. However, the strongly electron-withdrawing nature of the two fluorine atoms (via inductive effects) makes this newly formed ketone highly electrophilic. Consequently, the intermediate ketone reacts with a second equivalent of the organometallic reagent faster than the starting acyl chloride reacts with the first. This leads to uncontrollable over-addition and the formation of a tertiary alcohol, rendering the reaction synthetically unviable for ketone production [1].

2,5-Difluoro-N-methoxy-N-methylbenzamide: The Tetrahedral Chelate Advantage To circumvent this over-addition, Nahm and Weinreb introduced N-methoxy-N-methylamides [2]. When an organometallic reagent attacks 2,5-difluoro-N-methoxy-N-methylbenzamide, the nucleophilic addition forms a unique tetrahedral intermediate. This intermediate is stabilized by the bidentate chelation of the metal ion (Mg²⁺ or Li⁺) by both the N-methoxy oxygen and the carbonyl oxygen [3]. This stable 5-membered cyclic chelate locks the intermediate, preventing the expulsion of the leaving group [4]. The target ketone is only liberated during the aqueous acidic workup, which simultaneously destroys any remaining organometallic reagent, ensuring absolute chemoselectivity.

Caption: Reaction pathways of acyl chlorides vs. Weinreb amides with organometallics.

Reactivity & Stability Profiling

The choice between these reagents dictates the required handling conditions, safety protocols, and the overall yield of the target ketone. 2,5-Difluorobenzoyl chloride is highly moisture-sensitive and acts as a lachrymator, requiring strict anhydrous storage . In contrast, the Weinreb amide is bench-stable and provides predictable, high-yielding transformations.

Parameter	2,5-Difluorobenzoyl Chloride	2,5-Difluoro-N-methoxy-N-methylbenzamide
Molecular Weight	176.55 g/mol	201.17 g/mol
Electrophilicity	Extremely High	Moderate (Tuned for Organometallics)
Moisture Sensitivity	High (Rapidly hydrolyzes to acid)	Low (Bench-stable)
Intermediate Stability	Unstable (Collapses immediately)	Highly Stable (Chelated tetrahedral complex)
Over-addition Risk	Severe (>80% tertiary alcohol)	Negligible (<1% tertiary alcohol)
Typical Ketone Yield	10 - 30% (without transmetalation)	85 - 95%
Storage Conditions	Inert atmosphere, refrigerated	Ambient temperature, sealed container

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis of a generic 2,5-difluorophenyl alkyl ketone using both reagents, highlighting the causality behind each procedural step.

Protocol A: Chemoselective Synthesis via 2,5-Difluoro-N-methoxy-N-methylbenzamide (Recommended)

This protocol leverages the stability of the Weinreb amide to produce ketones with high chemoselectivity.

• System Preparation: Flame-dry a round-bottom flask and purge with Argon. Causality: Organometallic reagents are highly sensitive to moisture and oxygen, which can prematurely quench the reagent into an alkane or alcohol.

• Substrate Dissolution: Dissolve 1.0 eq of 2,5-difluoro-N-methoxy-N-methylbenzamide in anhydrous THF (0.2 M). Causality: THF acts as a coordinating solvent that stabilizes the Grignard reagent via oxygen lone-pair donation.

• Temperature Control: Cool the mixture to 0 °C using an ice bath. Causality: Low temperatures control the exothermic addition and maximize the thermodynamic stability of the tetrahedral chelate intermediate.

• Reagent Addition: Add 1.1 eq of the desired Grignard reagent (RMgBr) dropwise over 15 minutes. Causality: Dropwise addition prevents localized heating and suppresses potential side reactions.

• Chelate Formation: Stir the reaction for 1-2 hours at 0 °C. Self-Validation: TLC (Hexanes/EtOAc 8:2) will confirm the complete consumption of the UV-active Weinreb amide before moving to the quench step. The reaction safely stalls at the 5-membered chelate stage.

• Acidic Quench: Slowly add 1M HCl until the pH reaches ~3. Causality: The acid protonates the tetrahedral intermediate, triggering its collapse into the target ketone and N,O-dimethylhydroxylamine hydrochloride, while simultaneously neutralizing excess Grignard reagent.

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Caption: Standard workflow for Weinreb ketone synthesis ensuring chemoselectivity.

Protocol B: Attempted Synthesis via 2,5-Difluorobenzoyl Chloride (Not Recommended)

This protocol illustrates why acyl chlorides fail in direct ketone synthesis without the use of specialized transmetalation (e.g., Gilman reagents).

• System Preparation: Flame-dry flask, purge with Argon.

• Substrate Dissolution: Dissolve 1.0 eq of 2,5-difluorobenzoyl chloride in anhydrous THF.

• Extreme Cooling: Cool to -78 °C using a dry ice/acetone bath. Causality: Extreme cooling is an attempt to slow down the second nucleophilic addition, though it is rarely sufficient due to the high electrophilicity of the fluorinated intermediate.

• Reagent Addition: Add exactly 1.0 eq of Grignard reagent dropwise.

• Inevitable Over-addition: Despite strict stoichiometric control, the transient ketone intermediate is more electrophilic than the starting acyl chloride. The Grignard reagent preferentially attacks the newly formed ketone.

• Quench & Result: Quench with saturated NH₄Cl. Self-Validation: GC-MS or LC-MS analysis of the crude mixture will reveal a dominant mass peak corresponding to the tertiary alcohol (over-addition product) and unreacted acyl chloride, confirming the failure of chemoselectivity.

References

• Wikipedia : Weinreb ketone synthesis. Available at:[Link]

• ResearchGate : Recent Developments in Weinreb Synthesis and Their Applications (A-Review). Available at: [Link]

• RSC Publishing : Evidence and isolation of tetrahedral intermediates formed upon the addition of lithium carbenoids to Weinreb amides and N-acylpyrroles. Available at:[Link]

• Wikipedia : Acyl chloride. Available at:[Link]

Sources

• 1. Acyl chloride - Wikipedia [en.wikipedia.org]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Evidence and isolation of tetrahedral intermediates formed upon the addition of lithium carbenoids to Weinreb amides and N -acylpyrroles - Chemical Communications (RSC Publishing) DOI:10.1039/C7CC05215D [pubs.rsc.org]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide: Handling 2,5-Difluoro-N-methoxy-N-methylbenzamide

Introduction & Chemical Profile

2,5-Difluoro-N-methoxy-N-methylbenzamide (CAS 198967-26-9) is a specialized Weinreb amide widely utilized in medicinal chemistry and drug development[1]. It serves as a critical electrophilic building block for the controlled synthesis of 2,5-difluorophenyl ketones. Unlike standard esters or acid chlorides, this compound allows for the precise, single-addition of highly reactive organometallic reagents without the risk of over-addition to tertiary alcohols[2].

Hazard Identification & Causality

Handling this compound requires a deep understanding of its physicochemical hazards. As a halogenated aromatic amide, it presents specific occupational risks:

• Skin and Eye Irritation (GHS H315, H319): The presence of the difluorophenyl ring significantly enhances the molecule's lipophilicity. This allows the compound to more easily penetrate the lipid bilayer of the skin, where the amide functionality can interact with biological nucleophiles, causing acute irritation[3].

• Respiratory Tract Irritation (GHS H335): In its solid state, the compound can form fine crystalline dust. Inhalation of these particulates leads to mechanical and chemical irritation of the mucous membranes[3].

Personal Protective Equipment (PPE) Matrix

To mitigate the risks associated with lipophilic halogenated amides, the following self-validating PPE system must be strictly adhered to:

Protection Category	Recommended Equipment	Standard / Specification	Causal Justification
Eye/Face	Safety Goggles / Face Shield	EN 166 / ANSI Z87.1	Protects against airborne dust during solid transfer and chemical splashes during the highly exothermic quenching phase[3].
Hands	Nitrile or Neoprene Gloves	EN 374 (Thickness ≥ 0.11 mm)	Prevents dermal absorption. The fluorinated aromatic ring enhances skin penetration, necessitating chemically impermeable barriers[3].
Respiratory	Particulate Respirator	N95 / FFP2 (or ABEK filter)	Mitigates inhalation of fine crystalline dust, directly preventing acute respiratory tract irritation (STOT SE 3)[3].
Body	Flame-Resistant Lab Coat	Standard Laboratory Grade	Protects against accidental ignition, a critical risk when subsequently reacting the amide with pyrophoric organolithium reagents.

Operational Workflow & Safety Protocols

The primary application of 2,5-Difluoro-N-methoxy-N-methylbenzamide is the Weinreb ketone synthesis. The following protocol outlines the step-by-step methodology, integrating safety and mechanistic causality.

Phase 1: Solid Handling & Preparation

• Isolation: Weigh the solid 2,5-Difluoro-N-methoxy-N-methylbenzamide exclusively inside a calibrated, externally exhausted fume hood.

• Transfer: Transfer the solid to a flame-dried Schlenk flask equipped with a magnetic stir bar.

• Inertion: Evacuate the flask and backfill with high-purity Argon or Nitrogen (repeat three times).

  • Causality: Atmospheric moisture will violently react with the organometallic reagents used in subsequent steps and can cause premature hydrolysis of the Weinreb amide, destroying the starting material and generating hazardous pressure.

Phase 2: Organometallic Addition (The Weinreb Ketone Synthesis)

• Dissolution: Dissolve the amide in anhydrous Tetrahydrofuran (THF).

• Thermal Control: Submerge the reaction flask in a dry ice/acetone bath to achieve an internal temperature of -78°C.

  • Causality: THF acts as a coordinating solvent that stabilizes organometallic species. Cooling to -78°C is critical to suppress dangerous competing side-reactions, such as the ortho-deprotonation of the highly electronegative difluorophenyl ring.

• Nucleophilic Attack: Add the Grignard (RMgX) or Organolithium (RLi) reagent dropwise via a syringe pump.

  • Causality: Dropwise addition controls the severe exothermic hazard. The reaction forms a stable tetrahedral intermediate. This intermediate is locked in place by the chelation of the metal cation (Mg 2+ or Li + ) between the carbonyl oxygen and the methoxy oxygen, preventing premature collapse and dangerous over-addition[2].

Phase 3: Quenching & Workup

• Controlled Hydrolysis: Carefully add cold, saturated aqueous ammonium chloride (NH 4​ Cl) dropwise while maintaining the -78°C bath, then slowly allow the mixture to warm to room temperature.

  • Causality: The mildly acidic NH 4​ Cl safely protonates the intermediate. This causes the chelation ring to collapse, releasing the desired 2,5-difluorophenyl ketone and N,O-dimethylhydroxylamine. Using a strong acid (like HCl) would cause violent exothermic gas evolution and potentially degrade the fluorinated product[2].

Mechanistic Visualization

Workflow and safety integration for the Weinreb ketone synthesis.

Disposal & Spill Management

• Solid Spills: Do not use water. Sweep up the unreacted 2,5-Difluoro-N-methoxy-N-methylbenzamide using non-sparking tools to prevent static discharge. Place the material in a compatible, sealable hazardous waste container labeled for halogenated organic solids[3].

• Reaction Waste: Post-reaction liquid waste must be separated in a separatory funnel. The organic layer (containing unreacted fluorinated aromatics and THF) must be strictly segregated into Halogenated Organic Waste . Mixing halogenated waste with non-halogenated streams can lead to the generation of highly toxic dioxins and phosgene gas during facility incineration.

References

• Title: Weinreb ketone synthesis Source: Wikipedia URL: [Link]

• Title: 1-Bromo-2,5-difluorobenzene | CAS#:399-94-0 Source: Chemsrc URL: [Link]

Sources

• 1. 1-Bromo-2,5-difluorobenzene | CAS#:399-94-0 | Chemsrc [chemsrc.com]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]